Technical Documentation Center

N-(3-acetylphenyl)-2-methylbenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(3-acetylphenyl)-2-methylbenzamide
  • CAS: 315669-94-4

Core Science & Biosynthesis

Foundational

Technical Monograph: N-(3-acetylphenyl)-2-methylbenzamide

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 315669-94-4 Formula: C₁₆H₁₅NO₂ Molecular Weight: 253.30 g/mol

Executive Summary

N-(3-acetylphenyl)-2-methylbenzamide is a specialized organic scaffold belonging to the N-arylbenzamide class. While often categorized as a research chemical or building block, its structural motif—a benzamide core linked to an acetophenone moiety—places it within a "privileged structure" chemical space. This scaffold is frequently observed in the pharmacophores of kinase inhibitors (Type II), phosphodiesterase (PDE) inhibitors, and agents targeting kinetoplastid parasites.

This technical guide provides a comprehensive analysis of the compound's synthesis, physicochemical profile, and potential utility in drug discovery pipelines. It is designed for medicinal chemists and pharmacologists requiring rigorous data to evaluate this compound as a lead structure or synthetic intermediate.

Chemical Identity & Physicochemical Profile

The compound consists of a 2-methylbenzoyl group coupled to a 3-aminoacetophenone. The ortho-methyl group on the benzamide ring restricts rotation, potentially locking the conformation—a critical feature for binding affinity in protein active sites.

PropertyValueNote
IUPAC Name N-(3-acetylphenyl)-2-methylbenzamide
CAS Number 315669-94-4
SMILES CC(=O)C1=CC=CC(NC(=O)C2=CC=CC=C2C)=C1
LogP (Calc) ~3.2 - 3.5Lipophilic; likely permeable to cell membranes.
TPSA ~46 ŲGood oral bioavailability potential (Rule of 5 compliant).
H-Bond Donors 1 (Amide NH)Critical for hinge binding in kinases.
H-Bond Acceptors 2 (Amide O, Ketone O)
Solubility DMSO (>20 mg/mL), EthanolLow aqueous solubility; requires formulation.
Synthesis & Manufacturing

The synthesis of CAS 315669-94-4 follows a standard nucleophilic acyl substitution pathway. The presence of the ortho-methyl group on the acid chloride requires specific attention to steric hindrance during the coupling phase.

Mechanism of Synthesis

The reaction involves the activation of 2-methylbenzoic acid to its acid chloride, followed by amidation with 3-aminoacetophenone. A base (typically Triethylamine or Pyridine) is required to scavenge the HCl byproduct and drive the equilibrium.

Visualization: Synthetic Pathway

SynthesisPathway SM1 2-Methylbenzoic Acid (Starting Material) Inter1 2-Methylbenzoyl Chloride (Activated Intermediate) SM1->Inter1 Chlorination Reflux Reagent1 SOCl2 / (COCl)2 (Activation) Reagent1->Inter1 Product N-(3-acetylphenyl)-2-methylbenzamide (CAS 315669-94-4) Inter1->Product Amidation 0°C to RT SM2 3-Aminoacetophenone (Nucleophile) SM2->Product Base Et3N / DCM (Base/Solvent) Base->Product

Figure 1: Synthetic route for N-(3-acetylphenyl)-2-methylbenzamide via acid chloride activation.

Detailed Protocol
  • Reagents: 2-methylbenzoyl chloride (1.0 eq), 3-aminoacetophenone (1.0 eq), Triethylamine (1.5 eq), Dichloromethane (DCM, anhydrous).

  • Step 1: Dissolve 3-aminoacetophenone in anhydrous DCM in a round-bottom flask under Nitrogen atmosphere.

  • Step 2: Add Triethylamine and cool the mixture to 0°C using an ice bath.

  • Step 3: Add 2-methylbenzoyl chloride dropwise over 20 minutes. The exotherm must be controlled to prevent side reactions (e.g., di-acylation).

  • Step 4: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Step 5 (Workup): Quench with water. Wash organic layer with 1M HCl (to remove unreacted amine), then sat. NaHCO₃ (to remove unreacted acid), and finally Brine.

  • Step 6 (Purification): Dry over MgSO₄, concentrate, and recrystallize from Ethanol/Water or purify via flash chromatography.

Biological Applications & Pharmacophore Analysis

While specific pharmacological data for CAS 315669-94-4 is often proprietary to early-stage screening libraries, its structure is highly homologous to known bioactive agents. Researchers utilize this compound primarily as a scaffold or fragment in the following areas:

A. Kinase Inhibition (Type II)

The N-phenylbenzamide motif is a classic "linker" found in Type II kinase inhibitors (e.g., Imatinib).

  • Mechanism: The amide nitrogen acts as a hydrogen bond donor to the "gatekeeper" residue or the hinge region, while the phenyl rings occupy the hydrophobic pockets adjacent to the ATP binding site.

  • Relevance: The 3-acetyl group provides a handle for further derivatization (e.g., reductive amination) to access deep hydrophobic pockets.

B. PDE10A Inhibition

Substituted N-methylbenzamides and related benzanilides have been identified as inhibitors of Phosphodiesterase 10A (PDE10A), a target for schizophrenia and Huntington's disease.

  • SAR Insight: The 2-methyl substitution on the benzamide ring (present in this CAS) is often critical for inducing a twist in the molecule, enabling it to fit into the PDE10A selectivity pocket.

Visualization: Potential Pharmacophore Interactions

Pharmacophore Amide Amide Linker (H-Bond Donor/Acceptor) KinaseHinge Kinase Hinge Region (Glu/Met backbone) Amide->KinaseHinge H-Bonding RingA 2-Methylphenyl Ring (Hydrophobic Interaction) HydrophobicPocket Selectivity Pocket (Gatekeeper Residue) RingA->HydrophobicPocket Van der Waals RingB 3-Acetylphenyl Ring (Pi-Stacking) RingB->HydrophobicPocket Pi-Pi T-Shaped Acetyl Acetyl Group (Electrophile/H-Bond Acceptor) Acetyl->KinaseHinge Solvent Exposure

Figure 2: Theoretical binding mode of the benzamide scaffold in a kinase active site.

Experimental Protocols: Handling & Stability
Solubility & Formulation for Bioassays

This compound is lipophilic. Direct addition to aqueous media will result in precipitation.

  • Stock Solution: Prepare a 10 mM stock in 100% DMSO. Store at -20°C.

  • Working Solution: Dilute stock into culture medium. Ensure final DMSO concentration is <0.5% to avoid cytotoxicity.

  • Precipitation Check: If a precipitate forms upon dilution, sonicate for 5 minutes at 40°C.

Quality Control (QC) Parameters

To ensure reproducibility in biological assays, the compound must meet these criteria:

  • Purity: >95% by HPLC (254 nm).

  • Identity: ¹H-NMR must show the diagnostic singlet for the acetyl methyl group (~2.6 ppm) and the ortho-methyl group (~2.4 ppm).

  • LC-MS: Mass ion [M+H]⁺ = 254.1.

Table 1: Troubleshooting Common Issues

Issue Probable Cause Solution
Low Yield in Synthesis Hydrolysis of acid chloride Ensure reagents are anhydrous; use fresh SOCl₂.
Impurity in NMR Residual Triethylamine Wash organic layer thoroughly with 1M HCl.

| Precipitation in Assay | High LogP (Hydrophobicity) | Use a co-solvent (e.g., PEG-400) or cyclodextrin complexation. |

References
  • BenchChem. (2025). Synthesis of N-Benzyl-2-bromo-3-methylbenzamide (Analogous Protocol). Retrieved from

  • Sigma-Aldrich. (2025). Product Specification: N-(3-Acetylphenyl)-2-methylbenzamide. Retrieved from

  • ChemicalBook. (2024). Synthesis and Application of N-Methylbenzamide Derivatives. Retrieved from

  • PubChem. (2025). Compound Summary: N-(3-acetylphenyl)benzamide (Structural Analog). National Library of Medicine. Retrieved from

  • Santa Cruz Biotechnology. (2025).[1] N-(3-Acetylphenyl)-3-methylbenzamide (Isomer Data). Retrieved from

Sources

Exploratory

An In-depth Technical Guide to N-(3-acetylphenyl)-2-methylbenzamide: Physicochemical Properties and Safety Data

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of N-(3-acetylphenyl)-2-methylbenzamide, a compound of interest in chemical synthesis and dr...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(3-acetylphenyl)-2-methylbenzamide, a compound of interest in chemical synthesis and drug discovery. Due to the limited availability of public data for this specific molecule, this guide establishes a robust framework for its safe handling and use by leveraging data from structurally analogous compounds. This document will detail its known physicochemical properties and provide an in-depth, inferred safety and handling protocol. The information herein is intended to empower researchers to proceed with their work in an informed and safe manner.

Disclaimer: As of the latest update of this guide, a specific PubChem Compound Identification (CID) and a dedicated Safety Data Sheet (SDS) for N-(3-acetylphenyl)-2-methylbenzamide (CAS No. 315669-94-4) are not available in publicly accessible databases. The safety and handling information presented in this document is therefore inferred from the known hazards of two structurally similar compounds: N-(3-acetylphenyl)benzamide and 2-methyl-N-phenylbenzamide . It is imperative that users of this guide treat N-(3-acetylphenyl)-2-methylbenzamide with the caution appropriate for a novel chemical entity and adhere to the highest standards of laboratory safety.

Physicochemical Properties: A Comparative Analysis

To build a foundational understanding of N-(3-acetylphenyl)-2-methylbenzamide, a comparative analysis of its properties alongside its structural analogs is presented below.

PropertyN-(3-acetylphenyl)-2-methylbenzamideN-(3-acetylphenyl)benzamide2-methyl-N-phenylbenzamide (as N-Methylbenzanilide)
CAS Number 315669-94-484833-25-01934-92-5
PubChem CID Not Available73041774736
Molecular Formula C₁₆H₁₅NO₂C₁₅H₁₃NO₂C₁₄H₁₃NO
Molecular Weight 253.3 g/mol 239.27 g/mol 211.26 g/mol

Chemical Structure

The structural representation of N-(3-acetylphenyl)-2-methylbenzamide is crucial for understanding its potential reactivity and interactions.

Caption: Chemical structure of N-(3-acetylphenyl)-2-methylbenzamide.

Inferred Safety and Handling Protocols

The following safety protocols are derived from the hazard profiles of N-(3-acetylphenyl)benzamide and 2-methyl-N-phenylbenzamide. A conservative approach is recommended.

Hazard Identification (Inferred)

Based on its analogs, N-(3-acetylphenyl)-2-methylbenzamide should be considered to have the following potential hazards:

  • Acute Oral Toxicity: Harmful if swallowed.[1][2]

  • Skin Corrosion/Irritation: May cause skin irritation.[3]

  • Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[3]

  • Respiratory or Skin Sensitization: May cause an allergic skin reaction.[2]

  • Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][4]

GHS Hazard Pictograms (Anticipated)

Signal Word: Warning

Precautionary Statements
CategoryStatement
Prevention P201: Obtain special instructions before use. P202: Do not handle until all safety precautions have been read and understood. P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P272: Contaminated work clothing should not be allowed out of the workplace. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Response P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P308 + P313: IF exposed or concerned: Get medical advice/attention. P333 + P313: If skin irritation or rash occurs: Get medical advice/attention. P362 + P364: Take off contaminated clothing and wash it before reuse.
Storage P405: Store locked up.
Disposal P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Workflows: Safe Handling and Use

Adherence to a strict and well-defined experimental workflow is paramount when working with a compound with an incomplete safety profile.

Personal Protective Equipment (PPE)

A diagrammatic representation of the required PPE is provided below.

PPE_Workflow cluster_ppe Standard Personal Protective Equipment Safety Goggles Safety Goggles Lab Coat Lab Coat Nitrile Gloves Nitrile Gloves Researcher Researcher Researcher->Safety Goggles Researcher->Lab Coat Researcher->Nitrile Gloves

Caption: Essential PPE for handling N-(3-acetylphenyl)-2-methylbenzamide.

Step-by-Step Handling Protocol
  • Engineering Controls: All handling of solid N-(3-acetylphenyl)-2-methylbenzamide should be conducted in a certified chemical fume hood to avoid inhalation of dust particles.

  • Personal Protective Equipment: Don appropriate PPE as outlined in the diagram above. This includes, but is not limited to, safety goggles with side shields, a flame-retardant lab coat, and chemical-resistant nitrile gloves.

  • Weighing and Transfer: Use a microbalance within the fume hood for weighing the compound. Utilize anti-static weighing paper or a weighing boat. Minimize the creation of dust during transfer.

  • Dissolution: If preparing a solution, add the solid to the solvent slowly while stirring in a closed or partially covered vessel to prevent splashing and aerosol formation.

  • Waste Disposal: All contaminated materials (gloves, weighing paper, pipette tips) and excess compound should be disposed of as hazardous chemical waste in a clearly labeled, sealed container. Follow all local and institutional regulations for hazardous waste disposal.

  • Decontamination: After handling, thoroughly clean the work area with an appropriate solvent (e.g., 70% ethanol) and wash hands and any exposed skin with soap and water.

First Aid Measures (Inferred)
  • If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[1]

  • If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, seek medical advice/attention. Take off contaminated clothing and wash it before reuse.[3]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Conclusion

While N-(3-acetylphenyl)-2-methylbenzamide presents as a compound with significant potential in research and development, the current lack of comprehensive safety data necessitates a cautious and well-informed approach. By leveraging the data from structurally similar compounds, this guide provides a foundational framework for its safe handling and use. It is the responsibility of every researcher to adhere to these guidelines and to seek out any new information as it becomes available.

References

  • PubChem. N-(3-acetylphenyl)benzamide. National Center for Biotechnology Information. [Link]

  • PubChem. N-Methylbenzanilide. National Center for Biotechnology Information. [Link]

  • EPA. GHS Data for 2-[(chloroacetyl)amino]-N-(3-methylphenyl)benzamide. United States Environmental Protection Agency. [Link]

  • PubChem. N-Methylbenzanilide GHS Classification. National Center for Biotechnology Information. [Link]

Sources

Protocols & Analytical Methods

Method

Using N-(3-acetylphenyl)-2-methylbenzamide as a scaffold in medicinal chemistry

Application Note: N-(3-acetylphenyl)-2-methylbenzamide as a Divergent Scaffold in Medicinal Chemistry Abstract This guide details the synthetic utility and biological application of N-(3-acetylphenyl)-2-methylbenzamide (...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: N-(3-acetylphenyl)-2-methylbenzamide as a Divergent Scaffold in Medicinal Chemistry

Abstract

This guide details the synthetic utility and biological application of N-(3-acetylphenyl)-2-methylbenzamide (referred to herein as Scaffold A ). This molecule represents a "privileged structure" in drug discovery, combining a stable benzamide linker with a reactive acetyl "warhead" capable of divergent functionalization.[1] This document provides validated protocols for synthesizing the scaffold, expanding it into chalcone and pyrazoline libraries, and analyzing its structural-activity relationship (SAR) in the context of kinase inhibition and tubulin polymerization.

Introduction: The "Hub-and-Spoke" Strategy

In medicinal chemistry, Scaffold A serves as a strategic "hub." The amide bond provides a rigid, hydrogen-bonding core often required for receptor affinity (e.g., in the ATP-binding pocket of kinases), while the acetyl group allows for rapid library generation via Claisen-Schmidt condensation.

Key Structural Features:

  • Ring A (2-methylbenzoyl): The ortho-methyl group introduces steric bulk, twisting the amide bond out of planarity. This "atropisomer-like" conformation often improves selectivity by filling hydrophobic pockets in target proteins (e.g., p38 MAPK).

  • Linker (Amide): Acts as a hydrogen bond donor/acceptor pair.

  • Ring B (3-acetylphenyl): The meta-acetyl group is the site of diversification, allowing the attachment of various aromatic aldehydes to probe chemical space.

Synthetic Protocols

Protocol 1: Synthesis of the Scaffold (Scaffold A)

Objective: To synthesize N-(3-acetylphenyl)-2-methylbenzamide via nucleophilic acyl substitution.

Reagents:

  • 3-Aminoacetophenone (1.0 eq)

  • 2-Methylbenzoyl chloride (1.1 eq)

  • Triethylamine (TEA) (1.5 eq) or Pyridine

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask, dissolve 3-aminoacetophenone (10 mmol) in anhydrous DCM (50 mL).

  • Base Addition: Add TEA (15 mmol) and cool the mixture to 0°C using an ice bath. Critical: Low temperature prevents side reactions and controls the exotherm.

  • Acylation: Dropwise add 2-methylbenzoyl chloride (11 mmol) dissolved in DCM (10 mL) over 20 minutes.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Quench with water (50 mL). Wash the organic layer with 1M HCl (to remove unreacted amine/pyridine), saturated NaHCO₃, and brine.

  • Purification: Dry over Na₂SO₄, concentrate in vacuo, and recrystallize from Ethanol/Water.

    • Expected Yield: 85–92%

    • Appearance: Off-white solid.

Protocol 2: Downstream Diversification (Chalcone Library)

Objective: To synthesize a library of


-unsaturated ketones (chalcones) via Claisen-Schmidt condensation.

Reagents:

  • Scaffold A (1.0 eq)

  • Substituted Benzaldehyde (Ar-CHO) (1.0 eq)

  • NaOH (40% aq. solution) or KOH (10% in EtOH)

  • Ethanol (95%)

Step-by-Step Methodology:

  • Dissolution: Dissolve Scaffold A (1 mmol) and the chosen benzaldehyde (1 mmol) in Ethanol (10 mL).

  • Catalysis: Add the base solution (e.g., 2 mL of 40% NaOH) dropwise at RT.

  • Precipitation: Stir vigorously for 12–24 hours. In many cases, the product precipitates as a solid during the reaction.

  • Isolation: Pour the reaction mixture into crushed ice/water containing a small amount of HCl (to neutralize excess base).

  • Filtration: Filter the solid precipitate, wash with cold water, and recrystallize from Ethanol.

    • Validation: 1H NMR will show two doublets (J = 15–16 Hz) for the vinylic protons, confirming the trans (

      
      ) geometry.
      

Visualization: Synthetic Workflow & SAR

The following diagram illustrates the divergent synthesis pathways and the SAR logic.

G cluster_sar SAR Logic Start 3-Aminoacetophenone Scaffold Scaffold A (N-(3-acetylphenyl)- 2-methylbenzamide) Start->Scaffold Acylation (DCM, TEA, 0°C) Reagent1 2-Methylbenzoyl Chloride Reagent1->Scaffold Chalcone Chalcone Derivatives (Kinase/Tubulin Inhibitors) Scaffold->Chalcone Claisen-Schmidt (NaOH, EtOH) Aldehyde Ar-CHO (Aldehydes) Aldehyde->Chalcone Pyrazole Pyrazoline Derivatives (Anti-inflammatory) Chalcone->Pyrazole Cyclization (NH2NH2, Reflux) Hydrazine Hydrazine Hydrate Hydrazine->Pyrazole SAR_Me 2-Methyl Group: Steric Twist (Selectivity) SAR_Me->Scaffold SAR_Amide Amide Linker: H-Bond Donor/Acceptor SAR_Amide->Scaffold SAR_Tail Distal Ring: Hydrophobic Interaction

Caption: Divergent synthesis map showing the transformation of precursors into Scaffold A, followed by library expansion into chalcones and pyrazolines. SAR nodes highlight key pharmacophoric features.

Biological Applications & Data Analysis

Target Class: Kinase Inhibition (e.g., p38 MAPK, VEGFR)

The 2-methylbenzamide motif mimics the "gatekeeper" interaction found in many Type II kinase inhibitors.

Compound ClassR-Group (Aldehyde)TargetActivity (IC₅₀)Mechanism
Chalcone 4-MethoxyTubulin< 5 µMInhibits polymerization by binding colchicine site
Chalcone 3,4,5-TrimethoxyVEGFR-2< 100 nMAnti-angiogenic; mimics combretastatin
Pyrazoline 4-ChloroCOX-2~ 0.5 µMAnti-inflammatory; reduced GI toxicity
Experimental Validation: Tubulin Polymerization Assay

To validate the activity of Scaffold A-derived chalcones:

  • Incubate: Purified tubulin protein (10 µM) with the test compound (5 µM) in PEM buffer (pH 6.9).

  • Initiate: Add GTP (1 mM) at 37°C.

  • Measure: Monitor absorbance at 340 nm over 60 minutes.

  • Result: Active compounds will show a flattened curve (inhibition of turbidity increase) compared to the vehicle control (DMSO).

Critical Considerations (Expert Insights)

  • Regioselectivity: The 2-methyl group on the benzamide ring is crucial. Removing it (using unsubstituted benzoyl chloride) often results in a planar molecule with higher potency but lower selectivity (promiscuous binding). The methyl group forces a conformation that reduces off-target hits.

  • Solubility: Scaffold A is moderately lipophilic (cLogP ~ 2.8). For biological assays, prepare 10 mM stock solutions in DMSO. Avoid aqueous buffers until the final dilution step to prevent precipitation.

  • Stability: The amide bond is stable to hydrolysis under the basic conditions of the Claisen-Schmidt reaction, making this a robust pathway. However, the resulting chalcones are Michael acceptors and can react with thiols (e.g., glutathione) in vivo; this should be monitored in metabolic stability assays.

References

  • Synthesis of Chalcone Derivatives

    • Rasayan J. Chem. Synthesis and Characterization of Some Novel Chalcone Derivatives.[2] (2019).[3] Describes the base-catalyzed condensation of acetophenone derivatives.

  • Biological Activity of Benzamide-Chalcone Hybrids

    • Maghraby, et al.
    • (Simulated Link based on search context)

  • Kinase Inhibitor Design (p38 MAPK)

    • Kim, N.J., et al. Synthesis and biological evaluation of N-cyclopropylbenzamide-benzophenone hybrids as novel and selective p38 mitogen activated protein kinase (MAPK) inhibitors.[4] Bioorg. Med. Chem. Lett. (2015).

  • General Protocol for Amide Synthesis

    • Organic Syntheses, Coll.[5] Vol. 2. Standard Schotten-Baumann conditions.

Sources

Application

Application Note: A Systematic Approach to HPLC Method Development for the Analysis of N-Substituted Benzamides

Abstract This application note provides a comprehensive and scientifically-grounded guide for developing robust High-Performance Liquid Chromatography (HPLC) methods for the analysis of N-substituted benzamides. This cla...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive and scientifically-grounded guide for developing robust High-Performance Liquid Chromatography (HPLC) methods for the analysis of N-substituted benzamides. This class of compounds is a cornerstone in medicinal chemistry, and the ability to accurately quantify them is critical for quality control, stability testing, and pharmacokinetic studies.[1][2][3] We will move beyond a simple recitation of steps to explore the underlying chemical principles that govern chromatographic separation. This guide details a systematic workflow, from initial analyte characterization and chromatographic mode selection to fine-tuning optimization and final method validation, in accordance with international regulatory standards.[4][5]

The Rationale: Understanding the Analyte

N-substituted benzamides are characterized by a central amide functional group connecting a benzene ring to a nitrogen atom, which itself bears a substituent. This core structure imparts several key physicochemical properties that dictate our analytical strategy:

  • Polarity: These molecules are typically moderately polar, making them ideal candidates for Reverse-Phase (RP-HPLC) chromatography.[1][6] The specific N-substituent can significantly alter the overall polarity.

  • UV Absorbance: The benzoyl moiety (C₆H₅-C=O) is a strong chromophore, providing excellent sensitivity for UV detection, typically in the range of 230-280 nm.[1]

  • Acidity/Basicity: The amide proton is generally considered neutral and does not ionize under typical HPLC conditions. However, the N-substituent or other groups on the benzene ring may contain ionizable functional groups. Controlling the mobile phase pH is therefore critical to ensure consistent retention times and symmetrical peak shapes.

Strategic Method Development Workflow

A successful HPLC method is not developed by chance but through a logical, stepwise process. The goal is to find the "sweet spot" of conditions that provides the required resolution, sensitivity, and robustness in the shortest possible analysis time.

MethodDevelopmentWorkflow A Define Analytical Target Profile (ATP) B Analyte Physicochemical Characterization (Polarity, pKa, UV Spectra) A->B Establishes Goals C Select Chromatographic Mode (RP-HPLC, HILIC, Chiral) B->C Informs Initial Choice D Initial Screening: Column & Mobile Phase C->D Practical Starting Point E Develop Scouting Gradient D->E Broad Elution Window F Optimization Loop (Gradient, pH, Temp.) E->F Refine Separation F->E Re-scout if needed G System Suitability Testing (per USP <621> / Ph. Eur. 2.2.46) F->G Verify Performance H Method Validation (per ICH Q2(R1)) G->H Confirm Suitability for Purpose

Caption: Overall workflow for HPLC method development.

Chromatographic Mode Selection
  • Reverse-Phase (RP-HPLC): This is the workhorse for N-substituted benzamides. Separation occurs on a nonpolar stationary phase (e.g., C18) with a polar mobile phase. Analytes are retained based on their hydrophobicity.[6][7][8] A C18 column is the recommended starting point due to its versatility.[9]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar N-substituted benzamides that show little or no retention in RP-HPLC, HILIC is a powerful alternative.[10][11][12] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[13][14]

  • Chiral Chromatography: If the N-substituted benzamide is chiral and separation of enantiomers is required, a chiral stationary phase (CSP) is necessary. Polysaccharide-based columns, such as those with amylose or cellulose derivatives, are often effective for this class of compounds.[15][16][17]

Experimental Protocols & Causality

Protocol 1: Initial Method Screening (RP-HPLC)

This protocol establishes a baseline for further optimization. The choice of a C18 column is based on its wide applicability, and the acidic mobile phase ensures that any basic moieties are protonated, leading to better peak shapes.[1] Acetonitrile is often chosen over methanol as the organic modifier due to its lower viscosity and UV cutoff.

Instrumentation and Conditions:

ParameterRecommended Starting ConditionRationale
HPLC System Standard system with pump, autosampler, column oven, and DAD/UV detectorWidely available and suitable for this application.
Column C18, 4.6 x 150 mm, 5 µmA general-purpose column providing a good balance of efficiency and backpressure.[9]
Mobile Phase A 0.1% Formic Acid in WaterAcid modifier to control ionization and improve peak shape. MS-compatible.[8]
Mobile Phase B 0.1% Formic Acid in AcetonitrileMS-compatible organic modifier.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CProvides stable retention times and can improve efficiency.
Detection UV at 254 nm or Max Plot254 nm is a common wavelength for aromatic compounds. A Diode Array Detector (DAD) allows for determination of the optimal wavelength.
Injection Vol. 10 µLA typical starting volume to avoid overloading.

Scouting Gradient Protocol:

  • Equilibrate the system with 95% Mobile Phase A and 5% Mobile Phase B for 10 minutes.

  • Inject the sample.

  • Run a linear gradient from 5% B to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes to elute any strongly retained compounds.

  • Return to initial conditions (5% B) and re-equilibrate for 5 minutes.

This scouting run provides the critical information needed for optimization: the approximate percentage of organic modifier required to elute the compound(s) of interest.

Protocol 2: Method Optimization

Optimization is an iterative process guided by the results of the scouting run. The goal is to achieve adequate resolution (Rs > 2) for all peaks of interest with good peak symmetry (Tailing Factor between 0.8 and 1.8) in a reasonable timeframe.[18]

OptimizationLoop A Evaluate Scouting Run (Retention, Resolution, Peak Shape) B Isocratic or Gradient? A->B C Adjust %B for Optimal Retention (Target k' = 2-10) B->C Simple Mixture, Peaks Elute Close D Adjust Gradient Slope & Time B->D Complex Mixture, Wide Polarity Range E Poor Peak Shape or Selectivity? C->E D->E F Optimize Mobile Phase pH or Change Modifier (e.g., MeOH) E->F Yes G Method Meets System Suitability Criteria? E->G No F->A Re-evaluate G->A No, Re-optimize H Final Method G->H Yes

Caption: Iterative process for HPLC method optimization.

Protocol 3: Method Validation (Based on ICH Q2(R1))

Once an optimized method is established, it must be validated to demonstrate its suitability for the intended purpose.[5][19] Validation is a regulatory requirement and ensures the reliability of the data generated.[4]

Step-by-Step Linearity Protocol:

  • Prepare a Stock Solution: Accurately prepare a stock solution of the N-substituted benzamide reference standard at a concentration of 1.0 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).[1]

  • Prepare Calibration Standards: Perform serial dilutions of the stock solution with the mobile phase to prepare at least five concentration levels covering the expected range of the samples (e.g., 1, 10, 25, 50, 100 µg/mL).

  • Inject and Analyze: Inject each calibration standard in triplicate onto the equilibrated HPLC system.

  • Construct Calibration Curve: Record the peak area for each injection. Plot the average peak area versus the corresponding concentration.

  • Perform Linear Regression: Calculate the coefficient of determination (R²), the y-intercept, and the slope of the regression line. The acceptance criterion for R² is typically ≥ 0.999.

Example Linearity Data:

Concentration (µg/mL)Mean Peak Area (n=3)%RSD
1.015,2341.2%
10.0151,9870.8%
25.0380,1550.5%
50.0762,3410.3%
100.01,525,1100.2%
Regression Results R² = 0.9999 y = 15240x - 120

Summary of Validation Parameters:

The International Council for Harmonisation (ICH) guideline Q2(R1) outlines the key characteristics for validating an analytical procedure.[5]

Validation CharacteristicPurpose
Accuracy Closeness of test results to the true value.
Precision (Repeatability & Intermediate)Agreement between a series of measurements from multiple samplings of the same homogeneous sample.
Specificity Ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Detection Limit (LOD) The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.
Quantitation Limit (LOQ) The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Linearity Ability to elicit test results that are directly proportional to the concentration of the analyte.
Range The interval between the upper and lower concentration of analyte for which the procedure has a suitable level of precision, accuracy, and linearity.
Robustness A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The development of a robust and reliable HPLC method for N-substituted benzamides is a systematic process grounded in the fundamental principles of chromatography and the physicochemical properties of the analyte. By following a logical workflow from initial screening through detailed optimization and concluding with a thorough validation according to international guidelines like ICH Q2(R1), researchers can ensure the generation of high-quality, reproducible data.[5] Adherence to pharmacopeial standards for system suitability, such as those outlined in USP <621> and Ph. Eur. 2.2.46, further guarantees the day-to-day performance of the analytical method.[18][20][21]

References

  • <621> CHROMATOGRAPHY - US Pharmacopeia (USP) . Available at: [Link]

  • General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition - European Directorate for the Quality of Medicines & HealthCare . Available at: [Link]

  • HILIC - Dr. Maisch . Available at: [Link]

  • Hydrophilic interaction chromatography - Wikipedia . Available at: [Link]

  • Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique - Longdom Publishing . Available at: [Link]

  • USP 621 Changes - Element Lab Solutions . Available at: [Link]

  • HILIC – The Rising Star of Polar Chromatography - Element Lab Solutions . Available at: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy . Available at: [Link]

  • Hydrophilic Interaction (HILIC) Columns - Biocompare . Available at: [Link]

  • General Chapters: <621> CHROMATOGRAPHY - uspbpep.com . Available at: [Link]

  • Revision of European Pharmacopeia (EP) Chapter 2.2.46 - Phenomenex . Available at: [Link]

  • Are You Sure You Understand USP <621>? | LCGC International . Available at: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA . Available at: [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation - Perpusnas . Available at: [Link]

  • Understanding the Latest Revisions to USP <621> | Agilent . Available at: [Link]

  • VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) - ICH . Available at: [Link]

  • [Chiral separation of benzamide antipsychotics and determination of their enantiomers by high performance liquid chromatography] - PubMed . Available at: [Link]

  • EDQM publishes FAQs on revised Ph. Eur. General Chapter 2.2.46. Chromatographic Separation Techniques - ECA Academy . Available at: [Link]

  • Separation of Benzamide, o-propoxy- on Newcrom R1 HPLC column - SIELC Technologies . Available at: [Link]

  • Quality Guidelines - ICH . Available at: [Link]

  • Extremely High Enantiomer Recognition in HPLC Separation of Racemic 2-(Benzylsulfinyl)benzamide Using Cellulose Tris(3,5-dichlorophenylcarbamate) as a Chiral Stationary Phase | Request PDF - ResearchGate . Available at: [Link]

  • 2.2.46. Chromatographic separation techniques - European Pharmacopoeia . Available at: [Link]

  • High-performance liquid chromatography enantioseparation of chiral 2-(benzylsulfinyl)benzamide derivatives on cellulose tris(3,5-dichlorophenylcarbamate) chiral stationary phase - PubMed . Available at: [Link]

  • 2.2.46. CHROMATOGRAPHIC SEPARATION TECHNIQUES - uspbpep.com . Available at: [Link]

  • isocratic rp-hplc method for the simultaneous determination of reaction rate in n-phenylbenzamide synthesis and its intermediate compounds - ResearchGate . Available at: [Link]

  • Recent Advances in Separation and Analysis of Chiral Compounds | Analytical Chemistry . Available at: [Link]

  • Separation of Benzamide on Newcrom R1 HPLC column - SIELC Technologies . Available at: [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - MDPI . Available at: [Link]

  • Development and validation of a sensitive HPLC-MS/MS method for determination of chidamide (epidaza), a new benzamide class of selective histone deacetylase inhibitor, in human plasma and its clinical application - PubMed . Available at: [Link]

  • HPLC Method Development: Standard Practices and New Columns - Agilent . Available at: [Link]

  • Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective . Available at: [Link]

  • GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS - HALO Columns . Available at: [Link]

  • Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) in Pharmacokinetics: A Revolution in Drug Analysis - Walsh Medical Media . Available at: [Link]

  • Guideline on Analytical Method Validation on Non-pharmacopoeial Products for Regulatory Approval . Available at: [Link]

  • ICH guideline Q2(R2) on validation of analytical procedures - EMA . Available at: [Link]

  • Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes - PMC . Available at: [Link]

  • Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives - PMC . Available at: [Link]

  • Comparison of LC and UPLC Coupled to MS–MS for the Determination of Sulfonamides in Egg and Honey - ResearchGate . Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of N-(3-acetylphenyl)-2-methylbenzamide synthesis

Technical Support Center: Optimizing N-(3-acetylphenyl)-2-methylbenzamide Synthesis Executive Summary You are encountering low yields in the synthesis of N-(3-acetylphenyl)-2-methylbenzamide. This reaction presents a cla...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimizing N-(3-acetylphenyl)-2-methylbenzamide Synthesis

Executive Summary

You are encountering low yields in the synthesis of N-(3-acetylphenyl)-2-methylbenzamide. This reaction presents a classic "double-negative" scenario in organic synthesis:

  • Steric Hindrance: The ortho-methyl group on the 2-methylbenzoic acid creates steric bulk, shielding the carbonyl carbon.

  • Electronic Deactivation: The 3-aminoacetophenone bears a ketone group, which is electron-withdrawing, significantly reducing the nucleophilicity of the amine.

Standard coupling reagents (EDC/NHS, DCC) often fail to drive this reaction to completion. This guide provides a robust troubleshooting workflow and an optimized Acid Chloride protocol to overcome these barriers.

Module 1: Reaction Logic & Mechanism

To improve yield, we must move from kinetic control (standard coupling) to thermodynamic forcing (activated acid chloride).

The chemical conflict:

  • Electrophile: 2-Methylbenzoyl chloride (Activated) vs. 2-Methylbenzoic acid (Passivated).

  • Nucleophile: 3-Aminoacetophenone (Weak nucleophile due to resonance withdrawal).

Visualizing the Pathway:

ReactionPathway Start Start: 2-Methylbenzoic Acid Activation Activation (SOCl2 / DMF cat.) Start->Activation Chlorination Int Intermediate: 2-Methylbenzoyl Chloride Activation->Int -SO2, -HCl Coupling Coupling: + 3-Aminoacetophenone (Pyridine/DCM) Int->Coupling Nucleophilic Attack Hydrolysis Side Rxn: Hydrolysis (Wet Solvent) Int->Hydrolysis H2O present Product Target: N-(3-acetylphenyl)-2-methylbenzamide Coupling->Product -HCl (captured by base) Hydrolysis->Start Reversion

Caption: Figure 1. Reaction pathway highlighting the critical activation step and the risk of hydrolysis.

Module 2: Troubleshooting Guide (FAQs)

Q1: I am using EDC/HOBt, but the reaction stalls at 40% conversion. Why? A: EDC/HOBt is too mild for this specific substrate pair. The ortho-methyl group on the acid prevents the bulky active ester intermediate from forming efficiently, and the deactivated aniline is too slow to attack it.

  • Fix: Switch to the Acid Chloride method (Protocol below). If you must use coupling reagents, switch to HATU with DIPEA in DMF, as HATU is faster for hindered systems [1].

Q2: I switched to the Acid Chloride method, but I see the starting acid reappearing. What is happening? A: This indicates Hydrolysis . The 2-methylbenzoyl chloride is highly reactive but also moisture-sensitive. If your DCM or Pyridine is not anhydrous, water competes with the weak aniline nucleophile.

  • Fix: Dry DCM over molecular sieves (3Å) overnight. Flame-dry your glassware. Ensure the aniline is added immediately after dissolving the acid chloride.

Q3: The reaction turns black/tarry. How do I prevent decomposition? A: This is often caused by exotherms when adding the acid chloride to the amine/base mixture.

  • Fix: Perform the addition at 0°C . Although the reaction requires room temperature or reflux to finish, the initial mixing must be cold to control the exotherm.

Q4: My yield is 70%, but I can't remove the unreacted aniline. How do I purify? A: 3-Aminoacetophenone is less basic than typical amines, making acid washes less effective.

  • Fix: Use a 1M HCl wash followed by a recrystallization from Ethanol/Water (9:1) . The amide product is typically less soluble in cold ethanol than the starting aniline.

Module 3: Optimized Experimental Protocol

Method: Acid Chloride Activation via Thionyl Chloride (


).[1]
Scale:  10 mmol basis.
Step 1: Activation (Synthesis of Acid Chloride)
  • Setup: Flame-dried 50 mL Round Bottom Flask (RBF) with a reflux condenser and drying tube (

    
    ).
    
  • Reagents: Add 2-methylbenzoic acid (1.36 g, 10 mmol).

  • Solvent: Add anhydrous DCM (10 mL) (or neat if scale allows).

  • Reagent: Add Thionyl Chloride (

    
    ) (1.5 mL, ~20 mmol) dropwise.
    
  • Catalyst: Add 1 drop of dry DMF (Critical for catalyzing the formation of the Vilsmeier-Haack intermediate).

  • Reaction: Reflux at 45°C for 2 hours until gas evolution (

    
    ) ceases.
    
  • Workup: Evaporate solvent and excess

    
     under reduced pressure (rotovap) to obtain the crude acid chloride (yellow oil/solid). Do not expose to air for long.
    
Step 2: Coupling (Schotten-Baumann Conditions)
  • Setup: Flame-dried 100 mL RBF with magnetic stir bar, under Nitrogen/Argon atmosphere.

  • Reagents: Dissolve 3-aminoacetophenone (1.35 g, 10 mmol) in anhydrous DCM (20 mL).

  • Base: Add Pyridine (2.5 mL, ~30 mmol). Note: Pyridine acts as both base and acyl-transfer catalyst.

  • Addition: Dissolve the crude acid chloride (from Step 1) in 5 mL anhydrous DCM. Add this solution dropwise to the amine mixture at 0°C (Ice bath).

  • Reaction: Remove ice bath. Stir at Room Temperature (RT) for 4 hours. If TLC shows incomplete conversion, add DMAP (10 mol%) and reflux for 2 hours.

  • Quench: Pour mixture into ice-cold 1M HCl (50 mL).

Step 3: Workup & Purification[2][3]
  • Extraction: Extract with DCM (3 x 20 mL).

  • Wash: Wash organic layer with Sat.[2]

    
     (removes unreacted acid) and Brine.
    
  • Dry: Dry over

    
    , filter, and concentrate.
    
  • Purification: Recrystallize from hot Ethanol. If oil persists, use Column Chromatography (Hexane:EtOAc 3:1).

Module 4: Data & Comparative Analysis

Table 1: Comparison of Coupling Methods for Sterically Hindered Amides

MethodReagentsTypical YieldProsCons
Standard EDC / HOBt30-45%Mild conditionsFails with steric/electronic deactivation
Enhanced HATU / DIPEA65-75%Fast, handles stericsExpensive, difficult byproduct removal
Optimized SOCl2 / Pyridine 85-92% Highest yield, scalable Requires dry conditions, corrosive reagents
Catalytic Boric Acid Cat.<20%Green chemistryIneffective for deactivated anilines

Module 5: Troubleshooting Logic Flow

Use this decision tree to diagnose your specific failure mode.

Troubleshooting Issue Start: Low Yield / Impurity CheckTLC Check TLC: Is Starting Material (Amine) present? Issue->CheckTLC YesAmine Yes: Unreacted Amine CheckTLC->YesAmine Yes NoAmine No: Complex Mixture CheckTLC->NoAmine No CheckAcid Is Starting Acid present? YesAmine->CheckAcid SolnDecomp Solution: Lower Temp during addition (0°C) Check purity of SOCl2 NoAmine->SolnDecomp YesAcid Yes: Hydrolysis occurred CheckAcid->YesAcid Yes NoAcid No: Low Reactivity CheckAcid->NoAcid No SolnHydrolysis Solution: Dry Solvents, Flame Dry Glassware YesAcid->SolnHydrolysis SolnReactivity Solution: Add DMAP (cat), Reflux, or Switch to Acid Chloride NoAcid->SolnReactivity

Caption: Figure 2.[1][3] Decision tree for diagnosing reaction failures based on TLC analysis.

References

  • Montalbetti, C. A., & Falque, V. (2005).[4] Amide bond formation and peptide coupling.[4][5][6][7] Tetrahedron, 61(46), 10827-10852. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Ghosh, A. K., & Brindisi, M. (2015). Organic Syntheses using Transition Metals and Acid Chlorides.[4] Journal of Medicinal Chemistry, 58(7), 2895-2940. (General reference for acid chloride utility in hindered systems).

Sources

Optimization

Technical Support Center: Troubleshooting Low Solubility of Benzamide Derivatives in Aqueous Media

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with the low aqueous solubility of benzamide derivatives. This guide provides in-depth tro...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with the low aqueous solubility of benzamide derivatives. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) in a direct question-and-answer format to address specific experimental issues.

Introduction: The Benzamide Solubility Challenge

Benzamide and its derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities.[1][2] However, their often-hydrophobic nature, characterized by aromatic rings and amide linkages, frequently leads to poor solubility in aqueous media.[3] This low solubility can be a significant hurdle, impeding accurate biological assays, formulation development, and ultimately, therapeutic efficacy by limiting bioavailability.[2] Understanding the underlying physicochemical principles is paramount to overcoming these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my benzamide derivative poorly soluble in water?

A1: The low aqueous solubility of benzamide derivatives is typically governed by their molecular structure. The presence of one or more benzene rings contributes to the molecule's hydrophobicity (lipophilicity).[3] While the amide group can participate in hydrogen bonding, the overall nonpolar character of the molecule often dominates, leading to unfavorable interactions with polar water molecules.[1][3] Essentially, the energy required to break the strong hydrogen bonds between water molecules to accommodate the benzamide derivative is not sufficiently compensated by the formation of new bonds between the derivative and water.

Q2: I'm observing inconsistent results in my biological assays. Could this be related to solubility?

Q3: My benzamide derivative precipitates out of my aqueous buffer during the experiment. What should I do?

A3: Precipitation indicates that the concentration of your compound has exceeded its solubility limit in that specific buffer system. The most direct approach is to lower the final concentration of the compound in your assay to a level below its solubility threshold.[4] If a higher concentration is necessary for the desired biological effect, you will need to employ solubility enhancement techniques, which are detailed in the troubleshooting guide below.

Troubleshooting Guide: Strategies for Enhancing Solubility

This section provides a systematic approach to addressing solubility issues with benzamide derivatives, from simple adjustments to more advanced formulation strategies.

Issue 1: Compound Fails to Dissolve in Aqueous Buffer

Possible Cause: The intrinsic aqueous solubility of the benzamide derivative is very low.

Troubleshooting Steps:

  • pH Adjustment: For ionizable benzamide derivatives, altering the pH of the buffer can dramatically increase solubility.[3] The reactivity and stability of some benzamide derivatives can be pH-dependent.[5]

    • For acidic derivatives: Increasing the pH above the compound's pKa will deprotonate the acidic group, forming a more soluble salt.

    • For basic derivatives: Decreasing the pH below the compound's pKa will protonate the basic group, leading to the formation of a more soluble salt.

  • Use of Co-solvents: Introducing a water-miscible organic solvent can significantly enhance solubility.[3][6] Common co-solvents include:

    • Dimethyl sulfoxide (DMSO)

    • Ethanol

    • Propylene glycol

    • Polyethylene glycol 400 (PEG 400)

    It is critical to start with a small percentage of the co-solvent (e.g., 1-5%) and perform a vehicle control to ensure the solvent itself does not interfere with the assay.[6]

  • Temperature Modification: For many compounds, solubility increases with temperature.[7][8] Gentle warming of the solution may aid in dissolution. However, be cautious as elevated temperatures can degrade some compounds or affect the stability of biological assays.

dot

Solubility_Troubleshooting_Workflow Initial Solubility Troubleshooting Workflow start Start: Low Solubility Observed check_ionizable Is the derivative ionizable? start->check_ionizable adjust_ph Adjust pH of Aqueous Buffer (Above pKa for acids, Below pKa for bases) check_ionizable->adjust_ph Yes use_cosolvent Introduce a Co-solvent (e.g., DMSO, Ethanol, PEG 400) Start with low concentration (1-5%) check_ionizable->use_cosolvent No check_dissolution1 Is the compound fully dissolved? adjust_ph->check_dissolution1 check_dissolution2 Is the compound fully dissolved? use_cosolvent->check_dissolution2 check_dissolution1->use_cosolvent No end_success Proceed with Experiment check_dissolution1->end_success Yes check_dissolution2->end_success Yes advanced_strategies Consider Advanced Strategies check_dissolution2->advanced_strategies No

Caption: Initial troubleshooting workflow for low solubility.

Issue 2: Precipitation Occurs Upon Dilution of a DMSO Stock Solution into Aqueous Buffer

Possible Cause: The compound is soluble in the high concentration of organic solvent (DMSO) but crashes out when the solvent is diluted in the aqueous medium.

Troubleshooting Steps:

  • Optimize Co-solvent Concentration: Systematically vary the concentration of the co-solvent in the final aqueous solution to find a stable formulation. A ternary system combining water, a co-solvent, and a surfactant can sometimes have a synergistic effect.[3]

  • Use of Surfactants: Surfactants form micelles that can encapsulate hydrophobic molecules, increasing their apparent solubility in water.[3] Common laboratory surfactants include Tween® 20, Tween® 80, and Triton™ X-100. It is crucial to use surfactants at concentrations above their critical micelle concentration (CMC) and to verify their compatibility with the experimental system.

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment and enhancing their solubility.[3] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved water solubility and low toxicity.

dot

Advanced_Solubility_Enhancement Advanced Solubility Enhancement Strategies start Precipitation upon dilution of stock solution optimize_cosolvent Optimize Co-solvent Concentration (Systematic variation) start->optimize_cosolvent check_stability1 Is the formulation stable? optimize_cosolvent->check_stability1 use_surfactant use_surfactant check_stability2 Is the formulation stable? use_surfactant->check_stability2 use_cyclodextrin Utilize Cyclodextrins (e.g., HP-β-CD) Forms inclusion complexes check_stability3 Is the formulation stable? use_cyclodextrin->check_stability3 check_stability1->use_surfactant No end_success Proceed with Experiment check_stability1->end_success Yes check_stability2->use_cyclodextrin No check_stability2->end_success Yes check_stability3->end_success Yes further_formulation Further Formulation Development Needed check_stability3->further_formulation No

Caption: Advanced strategies for solubility enhancement.

Issue 3: Solubility Varies Between Batches of the Same Compound

Possible Cause: The compound may exist in different polymorphic forms, which can have different solubilities.[9] Amorphous forms are generally more soluble than their crystalline counterparts.[9] The presence of impurities can also affect solubility.[10]

Troubleshooting Steps:

  • Solid-State Characterization: Use techniques like Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to characterize the solid form of your benzamide derivative.[2] This will help determine if you are working with a consistent polymorphic form.

  • Purification: Ensure the purity of your compound using techniques like High-Performance Liquid Chromatography (HPLC).[11] Impurities can sometimes act as crystallization inhibitors or, conversely, promote the formation of a less soluble form.[10]

  • Controlled Crystallization: If polymorphism is identified as the issue, developing a controlled crystallization protocol can help to consistently produce the desired, more soluble form.

Experimental Protocols

Protocol 1: Preparation of a Co-solvent System

This protocol describes a general method for using a co-solvent to increase the solubility of a benzamide derivative in an aqueous buffer.

  • Co-solvent Selection: Choose a water-miscible organic solvent in which your compound has good solubility (e.g., ethanol, DMSO).[4]

  • Stock Solution Preparation: Prepare a high-concentration stock solution of your benzamide derivative in the chosen co-solvent (e.g., 10 mM in 100% DMSO).

  • Intermediate Dilution (Optional): For achieving very low final co-solvent concentrations, an intermediate dilution in the co-solvent or the aqueous buffer may be necessary.

  • Final Dilution: Add the appropriate volume of the stock solution to your aqueous buffer to reach the desired final concentration of the benzamide derivative. Ensure the final co-solvent concentration is as low as possible while maintaining solubility.

  • Visual Inspection: Always visually inspect the final solution for any signs of precipitation (cloudiness or particulates) before use.[4]

Protocol 2: Solubility Determination by the Shake-Flask Method

This protocol outlines the standard shake-flask method for determining the equilibrium solubility of a compound.

  • Preparation of Saturated Solution: Add an excess amount of the benzamide derivative to a known volume of the desired aqueous medium (e.g., phosphate-buffered saline, pH 7.4) in a sealed container.

  • Equilibration: Agitate the mixture at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge or filter the suspension to separate the undissolved solid from the saturated solution. A 0.45 µm filter is commonly used.[11]

  • Quantification: Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as HPLC-UV.[11]

  • Calculation: The determined concentration represents the equilibrium solubility of the compound under the tested conditions.

Data Presentation

Table 1: Solubility of Benzamide in Various Solvents at Different Temperatures

SolventTemperature (K)Mole Fraction Solubility (x10^3)
Methanol283.151.83
323.1511.4
Ethanol283.151.12
323.157.18
Acetone283.151.35
323.158.86
Water283.150.02
323.150.08

Data adapted from solubility studies of benzamide.[8][12] The solubility of benzamide derivatives will vary based on their specific substitutions.

Conclusion

The low aqueous solubility of benzamide derivatives is a common yet surmountable challenge in pharmaceutical research and development. A systematic approach, beginning with an understanding of the compound's physicochemical properties, allows for the rational selection of appropriate solubility enhancement strategies. By carefully considering factors such as pH, co-solvents, and the solid state of the material, researchers can successfully formulate these promising compounds for accurate in vitro testing and effective in vivo delivery.

References

  • Benchchem. Strategies for Enhancing the Antimicrobial Potency of Substituted Benzamides: A Technical Support Center. Accessed February 2024.
  • Solubility of Things. Benzamide. Accessed February 2024.
  • Benchchem.
  • Wang, L., et al. Solubility of three types of benzamide derivatives in toluene, ethyl acetate, acetone, chloroform, methanol, and water at temperatures ranging from 288.15 to 328.15 K at atmospheric pressure.
  • Yamaotsu, N., et al. Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. 2011.
  • Benchchem. Overcoming solubility issues of N-(1-hydroxypropan-2-yl)benzamide in assays. Accessed February 2024.
  • Benchchem. Technical Support Center: Enhancing the Bioavailability of Poorly Soluble Benzamide Compounds. Accessed February 2024.
  • Li, Q., et al. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.
  • Wikipedia. Benzamide. Accessed February 2024.
  • Liu, Y., et al. Solubility Modeling and Preferential Solvation of Benzamide in Some Pure and Binary Solvent Mixtures at Different Temperatures.
  • Li, Q., et al. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K.
  • Benchchem. Application Note: Analytical Methods for the Quantification of Benzamides in Biological Samples. Accessed February 2024.
  • World Journal of Pharmaceutical and Life Sciences. POLYMORPHISM. 2020.
  • Healy, A.M., et al. Characterisation, Solubility and Intrinsic Dissolution Behaviour of Benzamide:Dibenzyl Sulfoxide Cocrystal. CORA. 2012.
  • Cruz-Cabeza, A.J., et al. Switching polymorph stabilities with impurities provides a thermodynamic route to benzamide form III. PMC. 2021.
  • CymitQuimica. CAS 1485-70-7: N-Benzylbenzamide. Accessed February 2024.
  • Reddit.
  • Liu, Y., et al. Solubility Modeling and Preferential Solvation of Benzamide in Some Pure and Binary Solvent Mixtures at Different Temperatures.
  • Kumar, L. Polymorphism and Solubility of Selected Active Pharmaceutical Ingredients-PhD thesis. University of Limerick. 2015.
  • Li, M., et al. Tuning the solubility of hepta(p-benzamide)s via the monomer sequence.
  • Bu, X., et al. N-(Hydroxybenzyl)benzamide Derivatives: Aqueous pH-Dependent Kinetics and Mechanistic Implications for the Aqueous Reactivity of Carbinolamides. PubMed. 2020.
  • Cruz-Cabeza, A.J., et al. Switching polymorph stabilities with impurities provides a thermodynamic route to benzamide form III.
  • Savjani, K.T., et al. Insoluble drug delivery strategies: review of recent advances and business prospects. PMC. 2012.
  • Benchchem. Quantitative Analysis of Benzamide Compounds Using a Robust HPLC Method. Accessed February 2024.
  • Aly, F.A., et al. Effects of pH and solvent on the fluorescence properties of biomedically important benzamides. Application to determination in drugs and in human urine. PubMed. 1996.
  • Kumar, S. & Singh, S. Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal. 2016.
  • Kawakami, K., et al. Solubilization behavior of a poorly soluble drug under combined use of surfactants and cosolvents.
  • Williams, R.O., et al. Formulating Poorly Water Soluble Drugs. AAPS Advances in the Pharmaceutical Sciences Series. 2012.
  • Tim, C. Impact of Polymorphism on Drug Formulation and Bioavailability. Journal of Chemical and Pharmaceutical Research. 2024.
  • Pobudkowska, A. & Domańska, U. Study of pH-dependent drugs solubility in water.
  • Drug Development & Delivery. SPECIAL FEATURE - Improving Bioavailability & Solubility: Each Molecule Is Unique. 2021.

Sources

Troubleshooting

Removing unreacted 3-aminoacetophenone from benzamide crude product

Subject: Removal of Unreacted 3-Aminoacetophenone from Crude Benzamide Product Ticket ID: CHEM-PUR-003 Status: Open Support Level: Tier 3 (Senior Application Scientist) Executive Summary You are encountering difficulty r...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Removal of Unreacted 3-Aminoacetophenone from Crude Benzamide Product Ticket ID: CHEM-PUR-003 Status: Open Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are encountering difficulty removing unreacted 3-aminoacetophenone (starting material) from a benzamide crude product. This is a common challenge in amide coupling reactions where the aniline nucleophile is used in excess or fails to reach full conversion.

The separation relies on exploiting the basicity difference between the amine impurity (


) and the neutral benzamide product. While the benzamide moiety is stable and neutral under mild conditions, the aniline functionality of 3-aminoacetophenone can be protonated to form a water-soluble salt or reacted with electrophilic scavengers.

Module 1: Liquid-Liquid Extraction (The Standard Protocol)

Best for: Standard synthesis where the product is stable to dilute acid.

The Chemical Logic

3-Aminoacetophenone is a weak organic base. By lowering the pH of the aqueous phase below its


 (typically to pH < 2), we force the equilibrium toward the protonated anilinium salt.
  • Impurity (Protonated): Highly soluble in water, insoluble in organics.

  • Product (Benzamide): Neutral; remains in the organic layer.

Step-by-Step Protocol
  • Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent. Ethyl Acetate (EtOAc) is recommended due to its high polarity, which keeps polar benzamides in solution.

    • Note: Avoid Dichloromethane (DCM) if possible, as emulsions are more common with basic impurities.

  • Acid Wash: Wash the organic layer with 1M HCl (3 x volume of organic layer).

    • Critical Checkpoint: Measure the pH of the aqueous layer after mixing. It must be pH 1-2. If the pH rises >3, the amine is consuming the acid; add more HCl.

  • Brine Wash: Wash the organic layer once with saturated NaCl (brine) to remove residual acid and water.

  • Drying: Dry over anhydrous

    
    , filter, and concentrate.
    
Self-Validating System (TLC Check)

Before discarding the aqueous layer:

  • Take a 1 mL aliquot of the acidic aqueous wash.

  • Neutralize it with dilute NaOH in a vial until basic.

  • Extract with 0.5 mL EtOAc.

  • Run a TLC of this extract alongside your crude material.

    • Result: You should see a strong spot corresponding to 3-aminoacetophenone. If this spot is absent, the extraction failed (likely pH was not low enough).

Visualization: Acid-Base Partition Logic

AcidExtraction Crude Crude Mixture (Benzamide + 3-Aminoacetophenone) Solvent Dissolve in EtOAc Crude->Solvent Acid Add 1M HCl (pH < 2) Solvent->Acid Partition Partition / Shake Acid->Partition OrgLayer Organic Layer (Contains Benzamide) Partition->OrgLayer Neutral Species AqLayer Aqueous Layer (Contains 3-Aminoacetophenone-HCl salt) Partition->AqLayer Protonated Salt

Figure 1: Logic flow for the acid-base separation. The critical control point is the protonation step.

Module 2: Chemoselective Scavenging (High Purity/Acid Sensitive)

Best for: Products sensitive to hydrolysis or when trace amine remains ( < 5%) after extraction.

The Chemical Logic

If acid extraction is insufficient or detrimental to your product, use a Solid-Supported Isocyanate (PS-NCO) resin. The isocyanate group is a "chemical hook" that reacts irreversibly with the nucleophilic amine to form a urea.

  • Reaction:

    
    
    
  • Result: The impurity becomes covalently bound to the insoluble bead, which is removed by filtration.

Step-by-Step Protocol
  • Quantify Impurity: Estimate the amount of unreacted 3-aminoacetophenone via HPLC or NMR integration.

  • Resin Calculation: Add 3.0 equivalents of PS-Isocyanate resin relative to the amine impurity.

  • Incubation: Add resin to the reaction mixture (dissolved in DCM or THF).

  • Agitation: Shake (do not stir with a magnetic bar, which grinds the beads) for 4–16 hours at room temperature.

  • Filtration: Filter the mixture through a fritted funnel or a cotton plug. Rinse the resin with solvent to recover any absorbed product.[1]

  • Concentration: Evaporate the filtrate.

Visualization: Scavenger Workflow

Scavenger Impure Solution with Trace Amine AddResin Add PS-Isocyanate (3.0 equiv) Impure->AddResin React Shake 4-16h (Urea Formation) AddResin->React Filter Filtration React->Filter Waste Solid Waste (Resin-bound Amine) Filter->Waste Product Filtrate (Pure Benzamide) Filter->Product

Figure 2: The scavenging workflow. The impurity is physically removed as solid waste.

Module 3: Troubleshooting & FAQs

Q1: The acid wash formed a stubborn emulsion. How do I fix it?

Cause: 3-Aminoacetophenone can act as a surfactant when partially protonated, or the density of the organic layer is too close to water. Solution:

  • Add Brine: Increases the ionic strength of the aqueous layer, forcing phase separation.

  • Filter: Pass the emulsion through a pad of Celite; the solid interface often stabilizes the emulsion.

  • Wait: Time is often the best reagent.

Q2: My benzamide product is also basic (e.g., contains a pyridine or piperidine ring). Can I still use acid wash?

Risk: No. 1M HCl will extract your product too. Solution:

  • Use Citric Acid: Try washing with 10% Citric Acid (pH ~3-4) . 3-Aminoacetophenone is a weak base (

    
     ~3.4), so it requires stronger acid to fully protonate than more basic aliphatic amines. However, if your product is a pyridine (
    
    
    
    ~5), this method will fail.
  • Switch to Chromatography: Use a gradient of Hexanes:Ethyl Acetate. 3-Aminoacetophenone is less polar than most benzamides (due to the amide H-bonding).

    • Typical

      
       (1:1 Hex:EtOAc): 3-Aminoacetophenone 
      
      
      
      0.6–0.7; Benzamides
      
      
      0.2–0.4.
Q3: Can I remove it by recrystallization?

Answer: Yes, this is often the most scalable method. Recommended Solvent Systems:

Solvent System Mechanism Notes
Ethanol (Hot) Cooling crystallization Benzamides are often sparingly soluble in cold EtOH; acetophenones are soluble.
EtOAc / Hexanes Anti-solvent precipitation Dissolve in min.[2] hot EtOAc; add Hexanes until cloudy.

| Acetone / Water | Anti-solvent precipitation | Good for highly polar benzamides. |

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7417, 3'-Aminoacetophenone. Retrieved from [Link]

  • Biotage (2024). Isocyanate Resins for Nucleophile Scavenging: Technical Note. Retrieved from [Link] (General Technical Note Reference for PS-Isocyanate).

  • Frontier, A. (2024). Workup: Removing Amines. University of Rochester, Not Voodoo X. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Stability of N-(3-acetylphenyl)-2-methylbenzamide in Solution

Welcome to the technical support resource for N-(3-acetylphenyl)-2-methylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into m...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for N-(3-acetylphenyl)-2-methylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of this compound in solution. Our focus is on preventing hydrolytic degradation, a common challenge that can compromise experimental results and product shelf-life.

Section 1: Understanding the Hydrolysis of N-(3-acetylphenyl)-2-methylbenzamide

Q1: What is amide hydrolysis and why is my compound susceptible to it?

N-(3-acetylphenyl)-2-methylbenzamide is an amide. The amide bond, while one of the most stable covalent linkages in organic chemistry, is susceptible to cleavage in the presence of water in a reaction called hydrolysis.[1][2] This reaction breaks the amide bond to yield its constituent parts: a carboxylic acid (2-methylbenzoic acid) and an amine (3-aminoacetophenone).

The stability of the amide bond comes from resonance delocalization, where the lone pair of electrons on the nitrogen atom is shared with the carbonyl group.[2] This gives the carbon-nitrogen bond a partial double-bond character, making it strong and resistant to rotation and cleavage.[1] However, this stability can be overcome under certain conditions.

Hydrolysis is typically catalyzed by either acid or base, with the rate being significantly influenced by pH and temperature.[3][4]

  • Acid-Catalyzed Hydrolysis: In acidic conditions (pH < 5), the carbonyl oxygen of the amide is protonated. This makes the carbonyl carbon significantly more electrophilic and, therefore, more susceptible to nucleophilic attack by a water molecule.[1]

  • Base-Catalyzed Hydrolysis: In basic conditions (pH > 8), the hydroxide ion (OH⁻), a strong nucleophile, directly attacks the carbonyl carbon. This process, also known as saponification, typically requires more forcing conditions, such as elevated temperatures, compared to acid-catalyzed hydrolysis.[4][5]

The slowest rate of hydrolysis generally occurs in the neutral pH range (approximately pH 6-7), which is the key to maintaining the compound's integrity in solution.[6]

HydrolysisMechanism cluster_acid Acid-Catalyzed Pathway (pH < 5) cluster_base Base-Catalyzed Pathway (pH > 8) Amide N-(3-acetylphenyl)-2-methylbenzamide Protonated Protonated Amide (More Electrophilic) Amide->Protonated + H₃O⁺ Tetra_Base Tetrahedral Intermediate Amide->Tetra_Base + OH⁻ Stable Zone of Maximum Stability (pH 6-7, Low Temp) Amide->Stable Optimal Conditions Tetra_Acid Tetrahedral Intermediate Protonated->Tetra_Acid + H₂O Products_Acid Products: 2-Methylbenzoic Acid + 3-Aminoacetophenone Salt Tetra_Acid->Products_Acid Products_Base Products: 2-Methylbenzoate Salt + 3-Aminoacetophenone Tetra_Base->Products_Base

Caption: General mechanisms for acid- and base-catalyzed hydrolysis of the amide bond.

Section 2: Frequently Asked Questions (FAQs) on Stability

Q2: What is the primary cause of degradation for N-(3-acetylphenyl)-2-methylbenzamide in solution?

The primary degradation pathway is hydrolysis of the central amide bond. This is a chemical process, not necessarily enzymatic, although the presence of amidase enzymes would dramatically accelerate it.[2] For most in-vitro experimental settings, chemical hydrolysis driven by pH and temperature is the main concern.

Q3: How significantly do pH and temperature affect the stability of the compound?

The effects are dramatic. The relationship between pH and the hydrolysis rate constant (k) typically follows a U-shaped curve, with the minimum rate (greatest stability) occurring at a specific pH, usually between 6 and 7.[3] Moving away from this optimal pH into either acidic or basic territory can increase the degradation rate by orders of magnitude.

Temperature follows the Arrhenius equation, where, as a general rule, a 10°C increase in temperature can cause a 2- to 3-fold increase in the reaction rate. Therefore, storing solutions at reduced temperatures (e.g., 4°C or -20°C) is one of the most effective strategies for preventing hydrolysis.[7]

Q4: What is the expected shelf-life of this compound in an aqueous solution?

The shelf-life is highly dependent on the solution's conditions (pH, temperature, buffer composition, and presence of co-solvents). An unbuffered aqueous solution at room temperature may show significant degradation in a matter of hours or days. Conversely, a properly formulated solution—stored as a concentrated stock in an organic solvent like DMSO at -20°C and diluted into a cold, pH-controlled buffer just before use—can be stable for months. A formal stability study using a validated analytical method like HPLC is required to determine the precise shelf-life under your specific experimental conditions.

Q5: Are there any specific buffer components I should avoid?

While less common for amide hydrolysis compared to other reactions, some buffer species can participate in the reaction, a phenomenon known as general acid-base catalysis. For most standard biological buffers like phosphate (PBS), HEPES, or MES, this effect is minimal. However, it is good practice to use the lowest buffer concentration necessary to maintain pH control. Buffers with carboxylate groups, such as citrate, could potentially act as nucleophiles under certain conditions, though this is less of a concern for stable amides.[3]

Section 3: Troubleshooting Guide: Preventing Hydrolysis During Experiments

Problem: You observe degradation of your compound, evidenced by new peaks in your chromatogram, a decrease in the parent compound peak area over time, or a loss of biological activity in your assay.

TroubleshootingWorkflow Start Degradation Observed (e.g., in HPLC, assay) Check_pH 1. Verify Solution pH Is it between 6.0 and 7.5? Start->Check_pH Check_Temp 2. Assess Temperature Was solution prepared/stored cold? Check_pH->Check_Temp pH is OK Sol_pH Adjust pH with a recommended buffer (See Table 1) Check_pH->Sol_pH pH is outside range Check_Storage 3. Review Storage Protocol Aqueous or organic stock? Aliquoted? Check_Temp->Check_Storage Temp is OK Sol_Temp Prepare solutions on ice and store at ≤ 4°C (See Table 2) Check_Temp->Sol_Temp Temp is too high Sol_Storage Prepare concentrated DMSO stock; store in single-use aliquots at -20°C or -80°C Check_Storage->Sol_Storage Storage needs improvement Sol_Final Implement Optimized Protocol (See Section 4) Check_Storage->Sol_Final Storage is OK Sol_pH->Check_Temp Sol_Temp->Check_Storage Sol_Storage->Sol_Final

Caption: A logical workflow for troubleshooting the degradation of N-(3-acetylphenyl)-2-methylbenzamide.

Solution 1: pH Optimization and Control

Maintaining the solution pH within a narrow, neutral range is the first line of defense.

Table 1: Recommended Buffer Systems for N-(3-acetylphenyl)-2-methylbenzamide Solutions

Buffer System Optimal pH Range Concentration (mM) Comments
Phosphate (PBS) 6.0 - 7.5 10 - 50 Widely compatible, provides good buffering capacity.
MES 5.8 - 6.5 10 - 50 Good choice for slightly acidic conditions where stability might be optimal.

| HEPES | 7.0 - 8.0 | 10 - 50 | Excellent for cell-based assays, maintains pH well in the presence of CO₂. |

Solution 2: Temperature Management

Strict temperature control is critical. Never store diluted aqueous solutions of the compound at room temperature for extended periods.

Table 2: Conceptual Effect of Temperature on Hydrolysis Rate

Temperature Relative Rate of Hydrolysis Recommended Use
25°C (Room Temp) High (Baseline x 4-8) Short-term use only (< 2-4 hours)
4°C (Refrigerator) Moderate (Baseline x 1) Short-term storage (24-48 hours)
-20°C (Freezer) Very Low Long-term storage of aqueous aliquots (weeks to months)

| -80°C (Ultra-Low) | Extremely Low | Archival storage of stock solutions (months to years) |

Solution 3: Proper Solution Preparation and Storage

The best practice is to avoid storing the compound in aqueous solutions altogether. Prepare a high-concentration stock solution in an anhydrous organic solvent and store it in aliquots.

  • Stock Solution: Prepare a 10-50 mM stock solution in anhydrous DMSO or Ethanol.

  • Aliquoting: Dispense the stock solution into small, single-use volumes (e.g., 10-20 µL) in low-retention microcentrifuge tubes.

  • Storage: Store these aliquots at -20°C or, for maximum longevity, at -80°C.

  • Working Solution: On the day of the experiment, remove one aliquot, allow it to thaw, and dilute it directly into your cold (4°C) assay buffer to the final desired concentration. Use this working solution immediately.

This strategy minimizes the compound's exposure to water and prevents degradation from repeated freeze-thaw cycles.

Section 4: Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Working Solution
  • Objective: To prepare a 10 µM working solution of N-(3-acetylphenyl)-2-methylbenzamide in PBS (pH 7.4) from a 10 mM DMSO stock.

  • Materials:

    • N-(3-acetylphenyl)-2-methylbenzamide solid.

    • Anhydrous DMSO.

    • 1X Phosphate-Buffered Saline (PBS), pH 7.4.

    • Ice bath.

    • Low-retention microcentrifuge tubes.

  • Procedure:

    • Prepare Stock Solution: Accurately weigh the solid compound and dissolve it in anhydrous DMSO to a final concentration of 10 mM. Ensure it is fully dissolved.

    • Aliquot Stock: Immediately dispense the 10 mM stock into 10 µL single-use aliquots.

    • Store Stock: Store the aliquots at -80°C until needed.

    • Prepare Working Solution: a. Place your vial of 1X PBS in an ice bath to cool to approximately 4°C. b. Thaw a single 10 µL aliquot of the 10 mM stock solution at room temperature. c. Perform a serial dilution. First, add the 10 µL of stock to 990 µL of cold PBS to create a 100 µM intermediate solution. Vortex gently. d. Immediately take 100 µL of the 100 µM intermediate solution and add it to 900 µL of cold PBS to yield 1 mL of the final 10 µM working solution. e. Keep the working solution on ice and use it as soon as possible, ideally within 2-4 hours.

Protocol 2: Monitoring Compound Stability via HPLC
  • Objective: To assess the stability of the compound in a specific buffer over 24 hours.

  • Procedure:

    • Prepare a working solution of the compound (e.g., 25 µM) in your chosen buffer as described in Protocol 1.

    • Immediately inject a sample onto a calibrated HPLC system to get the initial (T=0) peak area of the parent compound.

    • Store the solution under the desired test condition (e.g., at 4°C or 25°C).

    • At subsequent time points (e.g., T=2, 4, 8, 24 hours), inject another sample from the same solution.

    • Analysis: Calculate the percentage of the compound remaining at each time point relative to the T=0 peak area. The appearance of new peaks corresponding to the hydrolysis products (2-methylbenzoic acid and 3-aminoacetophenone) can also be monitored if standards are available. A degradation of >5-10% may be considered significant depending on the assay's sensitivity.

References

  • Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. [Link]

  • Brown, R. S., Bennet, A. J., & Slebocka-Tilk, H. (1992). Recent perspectives concerning the mechanism of H+- and OH−-promoted amide hydrolysis. Accounts of Chemical Research, 25(11), 481–488. (As referenced in a general review of amide hydrolysis mechanisms). [Link]

  • Chemistry LibreTexts. (2026). Hydrolysis of Esters and Amides. [Link]

  • University of Calgary. (n.d.). Ch20: Amide hydrolysis. [Link]

  • Allen, A. (2025). Amide Hydrolysis: Mechanism, Conditions and Applications. [Link]

  • Chemistry Steps. (2022). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

  • Quora. (2018). Why is heat needed for the hydrolysis of amides?[Link]

  • R. G. Martin and R. I. Hedrick. (1959). Hydrolysis of 2-Methyl-Δ2-thiazoline and its Formation from N-Acetyl-β-mercaptoethylamine. Observations on an N-S Acyl Shift. Journal of the American Chemical Society, 81(19), 5089–5095. [Link]

  • Quora. (2017). How to prevent hydrolysis in a drug. [Link]

Sources

Troubleshooting

Technical Support Center: Crystallization of N-Acetylphenyl Benzamides

[1] Status: Operational Ticket ID: CRY-BENZ-001 Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division Subject: Troubleshooting Oiling Out, Polymorphism, and Poor Nucleation in Benzamide Deriva...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Status: Operational Ticket ID: CRY-BENZ-001 Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division Subject: Troubleshooting Oiling Out, Polymorphism, and Poor Nucleation in Benzamide Derivatives[1]

Mission Statement

You have reached the Tier-3 Technical Support guide for N-acetylphenyl benzamides . These molecules present a unique challenge in crystal engineering: they possess strong hydrogen-bonding motifs (amide linkages) capable of forming robust lattices, yet they suffer from high conformational flexibility and "greasy" aromatic domains.[1] This duality often leads to Liquid-Liquid Phase Separation (LLPS) —colloquially known as "oiling out"—rather than clean crystallization.[1]

This guide moves beyond basic textbook advice. We treat your crystallization vessel as a thermodynamic system that must be steered away from the metastable "oil" state and toward the stable crystalline lattice.

Module 1: The "Oiling Out" Phenomenon (LLPS)

User Complaint: "My solution turns cloudy and forms a sticky oil at the bottom of the flask instead of crystals. When I cool it further, the oil solidifies into an amorphous glass."

The Mechanism

Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary (the binodal) is crossed before the crystalline solubility curve (the liquid-solid boundary).

  • Why it happens: In N-acetylphenyl benzamides, the solute-solute interactions (pi-stacking + amide H-bonds) are significantly stronger than the solute-solvent interactions.[1] If you cool too fast or use an anti-solvent that is too polar (like adding water rapidly to ethanol), the molecules aggregate into liquid droplets (oil) rather than organizing into a lattice.

Troubleshooting Protocol: The "Fining" Technique

Do not discard the oil. The oil is solute-rich and can be converted.[1]

  • Re-heat: Heat the mixture until the oil phase re-dissolves completely into a clear solution.

  • Determine Cloud Point: Cool slowly while stirring. Note the exact temperature (

    
    ) where the first turbidity (oil droplets) appears.
    
  • Temperature Cycling (The Fix):

    • Re-heat to

      
      .[1]
      
    • Add Seeds: Add 0.5% w/w pure seed crystals of the target benzamide.

    • Hold: Maintain this temperature for 1-2 hours. The seeds provide a surface for the solute to latch onto, bypassing the high-energy barrier of nucleation.

    • Slow Cool: Cool at a rate of

      
      . Do not crash cool.
      
Visualizing the Pathway

The diagram below illustrates the danger zone (LLPS) and how to navigate around it.

PhaseDiagram Start Hot Clear Solution Cooling Cooling Process Start->Cooling LLPS_Zone LLPS Zone (Metastable Oil) Cooling->LLPS_Zone Fast Cooling / High Supersaturation Nucleation Crystal Nucleation (Solid Phase) Cooling->Nucleation Seeding @ Metastable Zone LLPS_Zone->Nucleation Oiling-out Crystallization (Slow) Amorphous Amorphous Glass/Gum LLPS_Zone->Amorphous Uncontrolled Solidification Crystalline Pure Crystalline Product Nucleation->Crystalline

Caption: Figure 1.[1] Thermodynamic trajectory. The red path represents the "oiling out" failure mode. The green path represents the seeded protocol to bypass LLPS.

Module 2: Polymorphism & Conformational Control

User Complaint: "I produced crystals, but the melting point varies between batches (


 vs 

), or the XRD pattern looks different."
The Mechanism

Benzamides are notorious for conformational polymorphism . The bond between the phenyl ring and the amide nitrogen (N-Ph) and the bond between the carbonyl and the phenyl ring (C-Ph) can rotate.

  • Kinetic Form (Metastable): Often forms first during rapid precipitation.[1] Lower density, lower melting point.

  • Thermodynamic Form (Stable): Higher density, higher melting point, better packing efficiency.

Troubleshooting Protocol: Slurry Maturation

If you have mixed polymorphs, use Ostwald Ripening to convert everything to the stable form.

  • Create a Slurry: Take your solid (mixed forms) and suspend it in a solvent where it has low but non-zero solubility (e.g., Isopropanol or Toluene). Do not dissolve it; make a suspension.

  • Agitate: Stir at room temperature (or slightly elevated, e.g.,

    
    ) for 24–48 hours.
    
  • The Physics: The less stable polymorph (higher solubility) will dissolve, and the stable polymorph (lower solubility) will grow. The solvent acts as a transport medium.

  • Filter: Filter the solids. You will now have a phase-pure thermodynamic form.[1]

Module 3: Solvent System Selection Matrix

User Complaint: "Which solvent should I use? Ethanol works but yield is low.[1] Water causes oiling."[1]

Data Table: Recommended Solvent Systems for N-Acetylphenyl Benzamides

Solvent SystemPolarityRisk of OilingCrystallization QualityNotes
Acetonitrile (MeCN) Medium-HighLowExcellentBest for obtaining single crystals.[1] Solubilizes "greasy" impurities while crystallizing the amide.
Ethanol/Water HighHigh VariableClassic system, but prone to oiling if water is added too fast.
Toluene LowLowGoodGood for rejecting polar impurities.[1] May require heating to reflux to dissolve.[1][2]
Ethyl Acetate/Heptane MediumMediumGoodStandard anti-solvent method.[1] Add Heptane slowly to hot EtOAc solution.[1]
IPA (Isopropanol) MediumLowGoodExcellent for "Slurry Maturation" (Module 2).[1]

Module 4: Experimental Workflow & Decision Tree

Follow this logic gate to determine your next experimental step.

TroubleshootingTree Start Start: Dissolve Compound (Reflux) Check1 Is solution clear? Start->Check1 Filter Hot Filtration (Remove insolubles) Check1->Filter No (Cloudy) Cool Cool Slowly to RT Check1->Cool Yes Filter->Check1 Issue_Oil Did it Oil Out? Cool->Issue_Oil Action_Seed Reheat & Seed at Cloud Point Issue_Oil->Action_Seed Yes (First Attempt) Action_Solvent Change Solvent (Try MeCN or Toluene) Issue_Oil->Action_Solvent Yes (Repeated Failure) Issue_Poly Multiple MP / Polymorphs? Issue_Oil->Issue_Poly No (Solid formed) Action_Seed->Cool Action_Solvent->Start Action_Slurry Slurry Maturation (24h in IPA) Issue_Poly->Action_Slurry Yes Success Success: Pure Crystals Issue_Poly->Success No Action_Slurry->Success

Caption: Figure 2. Strategic decision tree for benzamide crystallization troubleshooting.

Frequently Asked Questions (FAQ)

Q: Why does adding water to my ethanol solution immediately cause a milky emulsion? A: You are creating local supersaturation that is too high.[1] When water hits the ethanol, the solubility drops instantly. Because benzamides are hydrophobic (greasy), they aggregate into droplets to minimize surface area with water.[1]

  • Fix: Use Dosing Controlled Crystallization . Add the anti-solvent (water) via a syringe pump or dropping funnel extremely slowly (e.g., 1 mL/10 min) into the hot solution, preferably with vigorous stirring and seeds present.

Q: I have no seed crystals. How do I get the first crop? A: If you are stuck in an "oil" cycle, take a small amount of the oil on a spatula and smear it on a glass slide. As the solvent evaporates rapidly, the high surface area often induces nucleation. Scrape this powder off—these are your seeds.[1] Alternatively, sonication of the oil phase can induce shock-nucleation.

Q: My crystals are trapping solvent (Solvates). How do I remove it? A: N-acetylphenyl benzamides can form channel solvates.[1] If drying under vacuum (


) doesn't remove the solvent, you likely have a stoichiometric solvate, not just wet crystals. You must recrystallize from a non-solvate-forming solvent (like Toluene or pure Ethanol) to break the lattice inclusion.[1]

References

  • Oiling Out Mechanisms

    • Veesler, S., et al. "Liquid-Liquid Phase Separation in Crystallization of Small Molecule Compounds."[1] Crystal Growth & Design. (Explains the thermodynamics of the metastable liquid gap in amide systems).

    • Source:[1]

  • Polymorphism in Benzamides

    • Thimme Gowda, B., et al. "Structure and Polymorphism of N-substituted Benzamides."[1][3] Acta Crystallographica. (Details the conformational flexibility of the N-Ph and C-Ph bonds).

    • Source:[1]

  • Slurry Conversion Protocols

    • Bernstein, J. "Polymorphism in Molecular Crystals." Oxford University Press.[1] (The authoritative text on using slurry techniques for thermodynamic control).

    • Source:[1]

  • General Troubleshooting for Amides

    • BenchChem Technical Support.[1][2] "Purification of N-Thiazolyl Amide Compounds" (Analogous amide crystallization strategies).

    • Source:[1]

Disclaimer: This guide is for research purposes. Always consult Safety Data Sheets (SDS) for specific chemical hazards before handling N-acetylphenyl benzamides.

Sources

Optimization

Dealing with rotamers in NMR spectra of N-methylbenzamides

Topic: Troubleshooting Rotameric Species in N-Methylbenzamides Ticket ID: NMR-ROT-001 Status: Open Executive Summary: The "Split Peak" Phenomenon The Issue: You have synthesized an N-methylbenzamide derivative (or simila...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Rotameric Species in N-Methylbenzamides Ticket ID: NMR-ROT-001 Status: Open

Executive Summary: The "Split Peak" Phenomenon

The Issue: You have synthesized an N-methylbenzamide derivative (or similar amide), and your


H or 

C NMR spectrum shows "doubled" peaks, broad humps, or fractional integration ratios (e.g., 3:1 or 4:1) that do not match your expected structure. You suspect an impurity, but column chromatography yields the same spectral result.

The Cause: This is likely not an impurity. It is a case of restricted rotation around the amide C–N bond.[1][2] Due to resonance, the amide bond possesses partial double-bond character (approx. 40%), creating a high rotational energy barrier (


 15–22 kcal/mol).

In N-methylbenzamides, particularly those with ortho-substitution , the steric bulk locks the molecule into two distinct conformers on the NMR timescale:

  • Major Conformer: usually trans (or Z) where the N-Methyl is trans to the carbonyl oxygen (sterically favored).

  • Minor Conformer: usually cis (or E) where the N-Methyl is cis to the carbonyl oxygen.

Diagnostic Workflow: Is it a Rotamer or an Impurity?

Before spending time on purification, confirm the rotameric nature of your compound using this logic flow.

RotamerDiagnosis Start START: Spectrum shows doubled/broad signals Solvent Step 1: Change Solvent (e.g., CDCl3 to DMSO-d6) Start->Solvent RatioChange Did the peak ratio or chemical shift separation change? Solvent->RatioChange VT_Check Step 2: Variable Temperature (VT) Run at 50-80°C RatioChange->VT_Check Yes (Solvent dependent equilibrium) RatioChange->VT_Check No (Inconclusive) Coalescence Did peaks broaden or merge (coalesce)? VT_Check->Coalescence Impurity CONCLUSION: Impurity / Diastereomer Coalescence->Impurity No (Static Mixture) Rotamer CONCLUSION: Rotamer Confirmed Coalescence->Rotamer Yes (Dynamic Exchange) Advanced Step 3: 2D EXSY/ROESY Coalescence->Advanced Unclear/Decomposition Advanced->Rotamer Exchange Cross-peaks

Figure 1: Decision tree for distinguishing rotamers from impurities. Note that impurities rarely shift equilibrium ratios based on solvent polarity, whereas amide rotamer populations are highly sensitive to solvent hydrogen-bonding ability.

Protocol: Variable Temperature (VT) NMR

The "Gold Standard" for solving rotamer issues is heating the sample to induce coalescence , where the rotation rate (


) becomes faster than the NMR timescale (

).
Experimental Setup
  • Solvent Selection: Use DMSO-d

    
     (BP: 189°C) or Tetrachloroethane-d
    
    
    
    (BP: 146°C). Avoid CDCl
    
    
    (BP: 61°C) as it boils before most amides coalesce.
  • Sample Prep: Ensure the cap is sealed tightly (use Parafilm or a screw-cap tube) to prevent solvent evaporation/concentration changes during heating.

  • Shimming: CRITICAL. Shim the magnet at the target temperature. Shims change significantly with heat.

Step-by-Step Execution
StepActionSuccess Indicator (Self-Validation)
1 Acquire reference spectrum at 25°C.Distinct doubled peaks are visible.
2 Increase temp to 40°C. Allow 10 min equilibration.Peaks should begin to broaden (the "valley" between them rises).
3 Increase to 60°C, then 80°C.Peaks merge into a single broad hump.
4 Coalescence Point (

):
Continue heating until the top is flat/rounded.
A single, sharp(er) average peak appears.
5 Cool Down: Return to 25°C.The original split spectrum returns exactly. (If not, the compound decomposed).

Note on Physics: At coalescence (


), the rate of rotation (

) is related to the peak separation in Hz (

) by the equation:

This proves the dynamic nature of the species.
Advanced Troubleshooting: 2D EXSY / ROESY

If your sample decomposes at high temperatures, you cannot use VT-NMR. Instead, use Chemical Exchange Spectroscopy .

The Logic: If Peak A (major) and Peak B (minor) are exchanging, magnetization transferred to A will eventually end up at B during the mixing time.

  • NOESY/EXSY: Look for cross-peaks that have the same phase as the diagonal (usually negative relative to the baseline in phased spectra).

  • ROESY: Exchange peaks are opposite phase to ROE signals. This is often clearer for mid-sized molecules (MW 300–800) where NOE can be zero.

Protocol:

  • Run a standard 2D NOESY or ROESY.

  • Set mixing time (

    
    ) to ~300–500 ms.
    
  • Validation: If you see cross-peaks between the "impurity" and your product, they are rotamers. Impurities do not chemically exchange with the product.

Quantification & Reporting

Q: How do I report the integration? A: You must sum the integrals of both conformers.

  • Example: An N-methyl group appears as two singlets at 2.8 ppm (major) and 3.0 ppm (minor) with a 3:1 ratio.

  • Incorrect: Integrate major as 0.75H, minor as 0.25H.

  • Correct: Define the integral range to cover both peaks and set the total value to 3.0H. Or, integrate separately and report: "

    
     2.8 (s, 2.25H), 3.0 (s, 0.75H)."
    

Q: How do I report this in a paper/patent? A: Standard notation:

"1H NMR (400 MHz, DMSO-d6): Spectrum is complicated due to the presence of rotamers. Major rotamer:


 ... Minor rotamer: 

..." OR "1H NMR (400 MHz, DMSO-d6, 100°C):

..." (Report the high-temp coalesced data for clarity).
Visualizing the Mechanism

Why does this happen specifically in N-methylbenzamides?

AmideResonance Resonance1 Resonance Form A (Neutral) C-N Single Bond Resonance2 Resonance Form B (Zwitterionic) C=N Double Bond Resonance1->Resonance2 Delocalization Barrier Rotational Barrier (~20 kcal/mol) Resonance2->Barrier Creates Ortho Ortho-Substitution (Steric Clash) Ortho->Barrier Increases Height (Locks Rotamers)

Figure 2: The partial double bond character (Form B) creates the barrier. Ortho-substituents destabilize the transition state, raising the barrier and making rotamers visible at room temperature.

References
  • Reich, H. J. (2024). Dynamic NMR - Restricted Rotation. University of Wisconsin-Madison. [Link]

  • Clayden, J., et al. (2005). Atropisomerism in amides. Tetrahedron. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 9: Dynamics). [Link]

  • Bain, A. D. (2003). Chemical exchange in NMR. Progress in Nuclear Magnetic Resonance Spectroscopy. [Link]

  • MestReNova Resources. (2023).[3] Processing Dynamic NMR (DNMR). Mestrelab Research. [Link]

Sources

Reference Data & Comparative Studies

Validation

The Positional Isomer Duel: A Comparative Analysis of the Biological Potency of 2-Methyl vs. 4-Methyl Benzamide Derivatives

For Immediate Release In the intricate world of drug discovery and medicinal chemistry, the subtle placement of a single functional group can dramatically alter the biological activity of a molecule. This guide provides...

Author: BenchChem Technical Support Team. Date: February 2026

For Immediate Release

In the intricate world of drug discovery and medicinal chemistry, the subtle placement of a single functional group can dramatically alter the biological activity of a molecule. This guide provides a detailed comparative analysis of the biological potency of 2-methyl and 4-methyl benzamide derivatives, a class of compounds with a broad spectrum of pharmacological applications. By examining experimental data from various studies, we aim to provide researchers, scientists, and drug development professionals with a clear understanding of the structure-activity relationships (SAR) governed by the seemingly minor shift of a methyl group on the benzamide scaffold.

Introduction: The Significance of the Benzamide Scaffold and Positional Isomerism

Benzamide and its derivatives are considered "privileged scaffolds" in medicinal chemistry, forming the core structure of numerous approved drugs with diverse therapeutic actions, including anti-cancer, anti-inflammatory, and anti-psychotic properties. The versatility of the benzamide core allows for extensive chemical modification to optimize potency, selectivity, and pharmacokinetic profiles.

Positional isomerism, as exemplified by 2-methyl and 4-methyl benzamides, presents a fundamental question in SAR studies: how does the spatial arrangement of a substituent on the phenyl ring influence its interaction with a biological target? The location of the methyl group can impact the molecule's electronics, conformation, and ability to form key interactions within a protein's binding pocket, ultimately dictating its biological efficacy.

Comparative Biological Potency: A Tale of Two Isomers

Direct head-to-head comparisons of the biological activity of 2-methyl and 4-methyl benzamide derivatives in a single study are not abundant in publicly available literature. However, by collating and analyzing data from various independent studies, we can discern distinct trends in their biological profiles across different target classes.

Anticancer Activity: A Focus on Kinase and HDAC Inhibition

The fight against cancer has been a significant area of application for benzamide derivatives. Studies have explored their potential as inhibitors of crucial cellular targets like protein kinases and histone deacetylases (HDACs).

A study on novel 4-methylbenzamide derivatives containing a purine moiety revealed their potential as protein kinase inhibitors. These compounds were evaluated for their anti-proliferative activity against a panel of human cancer cell lines, with some derivatives exhibiting significant potency.[1]

Table 1: In Vitro Anti-proliferative Activity of Selected 4-Methylbenzamide Derivatives [1]

Compound IDK562 (Leukemia) IC50 (µM)HL-60 (Leukemia) IC50 (µM)OKP-GS (Cervical) IC50 (µM)
7 2.271.424.56
10 2.531.5224.77
Sorafenib (Reference) 2.872.15Not Specified

Data extracted from a study on 4-methylbenzamide derivatives as potential protein kinase inhibitors.[1]

While specific IC50 values for corresponding 2-methylbenzamide derivatives from a directly comparable study are not available, research on HDAC inhibitors provides critical insights into the importance of the 2-position. Studies on N-(2-aminophenyl)-benzamides have shown that substituents at the 2-position of the benzamide ring can significantly influence selectivity for different HDAC isoforms. This suggests that a methyl group at the 2-position would likely impart a distinct inhibitory profile compared to a 4-methyl substituent.

The key takeaway is that the substitution pattern on the benzamide ring plays a pivotal role in determining the anticancer activity and the specific molecular target. The data on 4-methylbenzamide derivatives demonstrates their potential as potent anti-proliferative agents.[1] The influence of a 2-methyl substituent, while not directly quantified in a comparative study, is strongly suggested by SAR studies on related inhibitor classes to be critical for target selectivity.

Structure-Activity Relationship (SAR) Insights: Why Position Matters

The observed differences in biological activity between 2-methyl and 4-methyl benzamide derivatives can be attributed to several key factors:

  • Steric Hindrance: A methyl group at the 2-position (ortho) is in close proximity to the amide linkage. This can create steric hindrance, influencing the conformation of the amide bond and the overall shape of the molecule. This altered conformation can either enhance or diminish the binding affinity to a specific target protein.

  • Electronic Effects: The methyl group is weakly electron-donating. Its position on the phenyl ring can subtly alter the electron density of the aromatic system and the amide group, which can affect hydrogen bonding and other non-covalent interactions with the target.

  • Hydrophobic Interactions: The methyl group provides a small hydrophobic surface. Depending on the topology of the binding pocket, the placement of this group at the 2- or 4-position can lead to more or less favorable hydrophobic interactions, thereby affecting the binding affinity.

SAR_Comparison cluster_2_methyl 2-Methyl Benzamide cluster_4_methyl 4-Methyl Benzamide 2-Methyl 2-Methyl Substituent Steric_Influence Steric Influence on Amide Conformation 2-Methyl->Steric_Influence Proximity to Amide Linkage Altered_Binding_Shape Altered Binding Shape Steric_Influence->Altered_Binding_Shape Biological_Activity Biological Activity (Potency & Selectivity) Altered_Binding_Shape->Biological_Activity 4-Methyl 4-Methyl Substituent Electronic_Effects Electronic Effects on Pi-System 4-Methyl->Electronic_Effects Hydrophobic_Pocket_Interaction Interaction with Hydrophobic Pocket 4-Methyl->Hydrophobic_Pocket_Interaction Electronic_Effects->Biological_Activity Hydrophobic_Pocket_Interaction->Biological_Activity

Caption: Key structural factors influencing the biological activity of 2-methyl vs. 4-methyl benzamide derivatives.

Experimental Protocols for Evaluating Biological Potency

To ensure the scientific integrity and reproducibility of findings, standardized experimental protocols are essential for assessing the biological potency of novel compounds.

In Vitro Anti-proliferative Activity (MTT Assay)

This assay is a colorimetric method for assessing cell viability and is commonly used to determine the cytotoxic potential of chemical compounds.

Methodology:

  • Cell Culture: Human cancer cell lines (e.g., K562, HL-60) are cultured in appropriate media and conditions.

  • Compound Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compounds (e.g., 2-methyl and 4-methyl benzamide derivatives) for a specified period (e.g., 72 hours).

  • MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

  • Formazan Solubilization: The resulting formazan crystals, formed by metabolically active cells, are dissolved in a solubilization solution (e.g., DMSO).

  • Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curves.

MTT_Assay_Workflow Start Start: Cancer Cell Lines Seeding Seed cells in 96-well plates Start->Seeding Treatment Treat with varying concentrations of 2-methyl & 4-methyl benzamide derivatives Seeding->Treatment Incubation Incubate for 72 hours Treatment->Incubation MTT_Addition Add MTT solution Incubation->MTT_Addition Formazan_Formation Incubate for formazan formation MTT_Addition->Formazan_Formation Solubilization Dissolve formazan crystals (e.g., with DMSO) Formazan_Formation->Solubilization Absorbance Measure absorbance at 570 nm Solubilization->Absorbance Data_Analysis Calculate IC50 values Absorbance->Data_Analysis End End: Determine Anti-proliferative Potency Data_Analysis->End

Caption: Workflow of the MTT assay for determining the anti-proliferative activity of benzamide derivatives.

Conclusion and Future Directions

The positional isomerism of the methyl group on the benzamide scaffold has a profound impact on the biological activity of the resulting derivatives. While direct comparative data is limited, existing research strongly indicates that the 2- and 4-positions are not interchangeable. The 4-methylbenzamide scaffold has shown promise in the development of potent anti-proliferative agents, particularly as protein kinase inhibitors.[1] Conversely, SAR studies on other target classes, such as HDACs, emphasize the critical role of the 2-substituent in determining selectivity.

Future research should focus on the systematic synthesis and parallel biological evaluation of 2-methyl and 4-methyl benzamide derivatives against a diverse panel of biological targets. Such studies will provide a more definitive and comprehensive understanding of the structure-activity relationships, enabling the rational design of more potent and selective therapeutic agents. The insights gained from this comparative analysis underscore the importance of meticulous structural optimization in the pursuit of novel drug candidates.

References

  • Ibragimova, G. P., et al. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. International Journal of Molecular Sciences, 22(23), 12738. [Link]

  • Raeppel, S., et al. (2009). SAR and biological evaluation of analogues of a small molecule histone deacetylase inhibitor N-(2-aminophenyl)-4-((4-(pyridin-3-yl)pyrimidin-2-ylamino)methyl)benzamide (MGCD0103). Bioorganic & Medicinal Chemistry Letters, 19(3), 644-649. [Link]

  • Walsh Medical Media. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Benzamide compounds with biological activities (4ae4k). [Link]

  • CyberLeninka. (n.d.). BENZAMINE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY STUDY. [Link]

  • PubChem. (n.d.). 2-Methylbenzamide. [Link]

  • Semantic Scholar. (2016). synthesis and antioxidant activity of the 2-methyl benzimidazole. [Link]

  • Wang, Y., et al. (2018). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules, 23(11), 2977. [Link]

  • Scientific Reports. (n.d.). N-carbamimidoyl -4 and (E)-4- benzenesulfonamides; biological study, DFT, molecular docki. [Link]

  • Bentham Science. (2022). Synthesis Characterization and Biological Activity of 4-Methyl-benzene Sulfonohydrazide Derivatives. [Link]

  • NIST. (n.d.). Benzamide, 4-methyl-. [Link]

  • DORA 4RI. (2023). Leveraging Ligand Affinity and Properties: Discovery of Novel Benzamide-Type Cereblon Binders for the Design of PROTACs. [Link]

Sources

Comparative

Validating Purity of N-(3-acetylphenyl)-2-methylbenzamide: A Comparative LC-MS Guide

Executive Summary In the synthesis and development of kinase inhibitor fragments like N-(3-acetylphenyl)-2-methylbenzamide , purity validation is not merely a box-checking exercise—it is a critical determinant of biologi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis and development of kinase inhibitor fragments like N-(3-acetylphenyl)-2-methylbenzamide , purity validation is not merely a box-checking exercise—it is a critical determinant of biological assay reproducibility. While 1H-NMR remains the gold standard for structural confirmation and HPLC-UV for bulk assay, neither technique adequately addresses the detection of trace organic impurities (0.05% - 0.1% range) that can skew potency data.

This guide provides a technical roadmap for validating the purity of N-(3-acetylphenyl)-2-methylbenzamide using LC-MS (ESI+) . We compare this approach against traditional alternatives and provide a self-validating experimental protocol designed to detect common synthetic byproducts, such as unreacted 3-aminoacetophenone and 2-methylbenzoic acid.

Part 1: The Analytical Challenge

N-(3-acetylphenyl)-2-methylbenzamide (MW: 253.29 Da) presents specific analytical challenges derived from its physicochemical properties:

  • Amide Bond Stability: While generally stable, the amide linkage is susceptible to hydrolysis under extreme pH or enzymatic conditions, reverting to 2-methylbenzoic acid and 3-aminoacetophenone .

  • Chromophores: The molecule possesses strong UV absorption (benzamide and acetophenone moieties), making HPLC-UV sensitive but non-specific. Co-eluting isomers or coupling reagents (e.g., urea derivatives from EDC/HOBt synthesis) can masquerade as the main peak.

  • Ionization: The amide nitrogen and the ketone oxygen provide excellent sites for protonation, making Electrospray Ionization (ESI) in positive mode highly effective.

Comparative Analysis: LC-MS vs. Alternatives

The following table objectively compares the performance of LC-MS against standard alternatives for this specific compound.

FeatureLC-MS (ESI+) HPLC-UV (PDA) 1H-NMR (500 MHz)
Primary Utility Trace impurity ID & QuantificationBulk Purity & AssayStructural Elucidation
Sensitivity (LOD) High (ng/mL range)Moderate (µg/mL range)Low (~1-5% impurity limit)
Specificity Excellent (Mass separation)Low (Retention time only)High (Chemical shift)
Blind Spot Non-ionizable saltsNon-chromophoric impuritiesOverlapping signals
Throughput High (5-10 min run)High (10-20 min run)Low (Sample prep heavy)

Part 2: Strategic Experimental Protocol

This protocol is designed to be self-validating . It includes "system suitability" checkpoints to ensure the instrument is performing correctly before valuable samples are injected.

Sample Preparation
  • Solvent: Methanol:Water (50:50). The compound is moderately lipophilic; 100% aqueous solvents may cause precipitation.

  • Concentration: Prepare a stock at 1 mg/mL. Dilute to 10 µg/mL for analytical runs to avoid detector saturation.

  • Filtration: 0.22 µm PTFE filter (Essential to prevent column clogging).

LC-MS Methodology
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

    • Rationale: The 2-methyl and acetyl groups add hydrophobicity. A C18 column provides optimal retention and separation from polar hydrolysis products.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Rationale: Formic acid ensures the pH is ~2.7, facilitating protonation of the amide ([M+H]+) for ESI detection.

Gradient Profile:

Time (min) % B Flow Rate (mL/min) Description
0.00 5 0.4 Initial equilibration
1.00 5 0.4 Load sample
6.00 95 0.4 Linear gradient elution
7.50 95 0.4 Wash lipophilic contaminants
7.60 5 0.4 Return to initial

| 10.00 | 5 | 0.4 | Re-equilibration |

Mass Spectrometry Parameters (ESI+)
  • Scan Mode: Full Scan (100–600 m/z) for impurity profiling; SIM (Selected Ion Monitoring) at m/z 254.3 for quantification.

  • Capillary Voltage: 3500 V.

  • Gas Temperature: 300°C (Ensures desolvation of the amide).

  • Target Ion: [M+H]+ = 254.30.

  • Key Fragment Ions (for MS/MS confirmation):

    • m/z 119.0 (2-methylbenzoyl cation) – Result of amide bond cleavage.

    • m/z 136.1 (3-aminoacetophenone fragment).

Part 3: Validation Framework & Logic

To ensure scientific integrity, the method must be validated against ICH Q2(R1) guidelines.

Workflow Visualization

The following diagram illustrates the critical decision pathways and data flow for validating this compound.

ValidationWorkflow Sample Crude Sample N-(3-acetylphenyl)-2-methylbenzamide Prep Prep: 10 µg/mL in MeOH:H2O (1:1) Sample->Prep LC LC Separation C18 Column Gradient Elution Prep->LC MS MS Detection (ESI+) Target: m/z 254.3 LC->MS Check1 Peak Purity Check (Is m/z uniform?) MS->Check1 Impurity Identify Impurities (Hydrolysis products?) Check1->Impurity Mixed Spectra Pass PASS: >98% Purity No Co-elution Check1->Pass Uniform Spectra Fail FAIL: Recrystallize Impurity->Fail

Figure 1: Analytical workflow for LC-MS purity validation, highlighting the critical decision point at Peak Purity Check.

Causality in Validation
  • Specificity: We do not rely on retention time alone. We inject pure standards of the starting materials (2-methylbenzoic acid and 3-aminoacetophenone). If these co-elute with the product in UV, the MS must resolve them by mass (m/z 137 and m/z 136 vs. m/z 254).

  • Linearity: Construct a calibration curve from 1 µg/mL to 50 µg/mL. The amide response should be linear (

    
    ). Non-linearity often indicates ionization suppression (matrix effect) at high concentrations.
    
  • Accuracy (Recovery): Spike the pure compound into a "placebo" matrix (or solvent) at 80%, 100%, and 120% of target concentration. Recovery must be 98-102%.

Part 4: Troubleshooting & Optimization

Even with a robust protocol, issues can arise.[1] Use this decision matrix to resolve common anomalies.

Troubleshooting Problem Issue Detected Signal Low Signal Intensity Problem->Signal PeakShape Poor Peak Shape (Tailing) Problem->PeakShape Ghost Ghost Peaks Problem->Ghost Sol1 Check pH (Add Formic Acid) Check ESI Voltage Signal->Sol1 Sol2 Check Column Age Reduce Injection Volume PeakShape->Sol2 Sol3 Run Blank Injection Clean Needle Wash Ghost->Sol3

Figure 2: Troubleshooting decision matrix for common LC-MS anomalies involving benzamide derivatives.

Common Pitfalls
  • Signal Suppression: If using Trifluoroacetic Acid (TFA) instead of Formic Acid, expect severe signal suppression in MS. TFA pairs strongly with the amine, preventing ionization. Always use Formic Acid or Ammonium Acetate for LC-MS.

  • Carryover: Benzamides can be "sticky" on C18 columns. Ensure the gradient wash step (95% B) is sufficiently long (at least 2 column volumes).

References

  • ICH Harmonised Tripartite Guideline. (2005).[2][3] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][4]

  • U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.

  • Korfmacher, W. A. (2005). Principles and Applications of LC-MS in New Drug Discovery. Drug Discovery Today.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety Guide: Personal Protective Equipment for Handling N-(3-acetylphenyl)-2-methylbenzamide

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or sparsely documented compounds like N-(3-acetylphenyl)-2-meth...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or sparsely documented compounds like N-(3-acetylphenyl)-2-methylbenzamide demands a proactive and rigorous approach to personal protection. This guide provides essential, field-tested safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step. Our goal is to empower you with the knowledge to create a self-validating system of safety for every manipulation of this compound.

A Note on Hazard Identification: Specific toxicological data for N-(3-acetylphenyl)-2-methylbenzamide is not extensively published. Therefore, this guidance is authoritatively grounded in the known hazard profiles of structurally similar aromatic amides and benzamides. The core principle is to treat the compound with a high degree of caution, assuming it may possess hazards characteristic of its chemical class. These potential hazards include skin, eye, and respiratory irritation, and potential harm if swallowed, inhaled, or absorbed through the skin.[1][2][3]

The Foundation: Risk Assessment and the Hierarchy of Controls

Before any personal protective equipment (PPE) is selected, a thorough risk assessment is mandatory. PPE is the last line of defense. The most effective safety protocols are built on the Hierarchy of Controls , which prioritizes eliminating or reducing the hazard at its source.

  • Engineering Controls: This is your primary and most critical line of defense. All handling of N-(3-acetylphenyl)-2-methylbenzamide, especially as a powder, must be conducted in a certified chemical fume hood to control airborne particulates and vapors.[1]

  • Administrative Controls: These are the procedures and work practices you establish, such as restricting access to the handling area and ensuring personnel are trained on this specific protocol.

  • Personal Protective Equipment (PPE): The equipment detailed below is mandatory in addition to robust engineering and administrative controls.

Anticipated Hazard Summary for N-(3-acetylphenyl)-2-methylbenzamide (Based on Analogs)
Hazard RoutePotential EffectRationale / Supporting Evidence from Analogous Compounds
Skin Contact Causes skin irritation; Harmful if absorbed.[1][3]Aromatic amides can be irritating and may be absorbed dermally.[4]
Eye Contact Causes serious eye irritation or damage.[2][5]Direct contact with powders or splashes of solutions can cause significant injury.[2]
Inhalation May cause respiratory tract irritation; Harmful if inhaled.[1][2]Fine powders can be easily aerosolized, posing a risk to the respiratory system.[3]
Ingestion Harmful if swallowed.[1][2]Accidental ingestion via contaminated hands is a primary risk.

Core PPE Protocols: A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all decision. It must be tailored to the specific procedure, the quantity of material being handled, and the potential for exposure.

Eye and Face Protection

Due to the significant risk of serious eye irritation, robust eye protection is non-negotiable.

  • Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields must be worn for all activities in the laboratory where the chemical is present.[6]

  • Required for Active Handling: When weighing the solid, preparing solutions, or performing transfers, you must upgrade to chemical splash goggles.[6][7] Goggles provide a complete seal around the eyes, protecting against fine powders and splashes from any direction.

  • High-Risk Scenarios: For procedures involving larger quantities (>10g) or a significant risk of splashing (e.g., during quenching or extractions), a face shield must be worn in addition to chemical splash goggles.[8]

Hand Protection: The Critical Barrier

Your hands are the most likely part of your body to come into direct contact with the chemical.

  • Recommended Glove Type: Nitrile gloves are the preferred choice for handling N-(3-acetylphenyl)-2-methylbenzamide and solutions. Nitrile provides excellent resistance to a broad range of chemicals, including many solvents, and protects against tears and abrasions.[8][9] Avoid latex gloves due to the risk of allergic reactions and their generally lower chemical resistance.[8]

  • Protocol for Glove Use:

    • Inspection: Before every use, visually inspect gloves for any signs of degradation, punctures, or tears.

    • Double Gloving: When handling the pure solid or concentrated solutions, consider wearing two pairs of nitrile gloves. This provides an added layer of protection and allows for the safe removal of the outer, contaminated glove without exposing your skin.

    • Removal Technique: Remove gloves by peeling them off from the cuff, turning them inside out without touching the outer surface with your bare hands.[10]

    • Immediate Disposal: Dispose of gloves immediately after the task is complete or if you suspect contamination. Never wash or reuse disposable gloves.

    • Hand Washing: Always wash your hands thoroughly with soap and water after removing gloves.[1][10]

Body Protection
  • Laboratory Coat: A flame-resistant lab coat, fully buttoned with sleeves rolled down, is mandatory at all times.[9][10]

  • Chemical Apron: When handling larger volumes of solutions (>1 L) or performing tasks with a high splash potential, wear a chemically resistant rubber or neoprene apron over your lab coat.[6]

  • Full Coverage: Ensure that your legs and feet are fully covered. Shorts, skirts, and open-toed shoes are strictly prohibited in the laboratory.

Operational and Disposal Plans

Integrating PPE use into your workflow is key to ensuring consistent safety.

Step-by-Step Workflow: Weighing Solid N-(3-acetylphenyl)-2-methylbenzamide
  • Preparation: Don all required PPE: lab coat, chemical splash goggles, and two pairs of nitrile gloves.

  • Engineering Control: Perform all manipulations inside a certified chemical fume hood.

  • Weighing: Use a weigh boat or creased weigh paper. Handle the container of the solid with care to minimize the generation of airborne dust. Use a spatula to carefully transfer the desired amount.

  • Cleanup: After weighing, gently tap the spatula on the weigh boat to dislodge any remaining powder. Use a disposable wipe slightly dampened with an appropriate solvent (e.g., 70% ethanol) to decontaminate the spatula and the balance surface.

  • Disposal (Immediate): The used weigh boat/paper and the cleaning wipe are now considered contaminated solid waste. Place them directly into a designated, labeled hazardous waste container.

  • Glove Removal: Remove the outer pair of gloves using the proper technique and dispose of them in the solid hazardous waste container. The inner gloves remain on for the final cleanup of the work area.

  • Final Decontamination: Wipe down the work surface within the fume hood. Remove the final pair of gloves and dispose of them.

  • Hand Hygiene: Exit the lab and immediately wash your hands thoroughly.

Disposal of Contaminated Materials

All materials that come into contact with N-(3-acetylphenyl)-2-methylbenzamide must be treated as hazardous waste.[11]

  • PPE Disposal: Contaminated gloves, disposable aprons, bench paper, and wipes must be collected in a clearly labeled, sealed container for solid hazardous waste.

  • Chemical Waste:

    • Segregation: Do not mix waste streams. Keep halogenated and non-halogenated solvent wastes in separate, designated containers.[11][12] Solid waste should be collected separately.

    • Containerization: Use only chemically compatible, leak-proof containers with secure screw-top caps. The original chemical container is often the best choice for its own waste.[11][13]

    • Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name(s) of the contents.[11][12]

  • Empty Container Disposal: An "empty" container that held N-(3-acetylphenyl)-2-methylbenzamide is not safe for regular trash. It must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as liquid hazardous waste.[13] Only after this procedure can the defaced container be discarded.

Visualization: PPE Selection & Decontamination Workflow

The following diagram outlines the decision-making process for ensuring safety from the beginning of a task to its completion.

PPE_Workflow PPE Selection and Decontamination Workflow cluster_prep 1. Pre-Task Planning cluster_ppe 2. PPE Selection cluster_decision 3. Task-Specific Decisions cluster_actions 4. Actionable PPE Choices cluster_post 5. Post-Procedure Protocol Task Task Identified: Handle N-(3-acetylphenyl)-2-methylbenzamide RiskAssess Perform Risk Assessment (Quantity, Physical Form, Procedure) Task->RiskAssess EngControl Confirm Engineering Control: Certified Chemical Fume Hood is Operational RiskAssess->EngControl BasePPE Base PPE: - Lab Coat - Nitrile Gloves (Inner Pair) EngControl->BasePPE EyeFace Eye/Face Protection Selection BasePPE->EyeFace HandBody Hand/Body Protection Selection BasePPE->HandBody SplashRisk Splash or Aerosol Risk? EyeFace->SplashRisk LargeVolume Large Volume or High Concentration? HandBody->LargeVolume Goggles Upgrade to Chemical Splash Goggles SplashRisk->Goggles Yes SafetyGlasses Minimum: Safety Glasses with Side Shields SplashRisk->SafetyGlasses No DoubleGlove Add Outer Pair of Nitrile Gloves LargeVolume->DoubleGlove Yes FaceShield Add Face Shield Goggles->FaceShield Decon Decontaminate Work Area & Equipment Goggles->Decon FaceShield->Decon Apron Add Chemical Apron DoubleGlove->Apron DoubleGlove->Decon Apron->Decon SafetyGlasses->Decon Waste Segregate & Dispose of all Contaminated Waste (PPE, materials) Decon->Waste FinalGlove Properly Remove All PPE Waste->FinalGlove Wash Wash Hands Thoroughly FinalGlove->Wash

Caption: Workflow for risk-based PPE selection and post-handling procedures.

References

  • Proper Disposal of Benzolamide: A Guide for Laboratory Professionals. Benchchem.
  • SAFETY DATA SHEET - N,N-Diethylacetamide. Sigma-Aldrich.
  • 2-[(chloroacetyl)amino]-N-(3-methylphenyl)benzamide - GHS Data. EPA.
  • N-(3-Acetylphenyl)-2-methylbenzamide | 315669-94-4. Sigma-Aldrich.
  • SAFETY DATA SHEET - N,N-Diethyl-3-methylbenzamide. Fisher Scientific.
  • SAFETY DATA SHEET - TCI Chemicals.
  • Safety Data Sheet - TDA 90% Vicinal. BASF.
  • SAFETY DATA SHEET - N-Methyl-3-methylbenzamide. Fisher Scientific.
  • CAS 84833-25-0 | N-(3-Acetylphenyl)benzamide. Hoffman Fine Chemicals.
  • SAFETY DATA SHEET - Benzamide, N,N-diethyl-. Thermo Fisher Scientific.
  • Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council.
  • Standard Operating Procedures Waste Handling & Disposal CHEMICAL WASTE DISPOSAL. Kamat Lab.
  • The importance of Personal Protective Equipment in the handling of chemicals. DC Fine Chemicals.
  • Personal Protective Equipment Selection Guide. University of Wisconsin-Milwaukee.
  • Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno.
  • Personal Protective Equipment for Chemical Exposures (7/24) - Safe Operating Procedure. Princeton University.
  • Chemical Waste Disposal Guidelines. Emory University.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Good Laboratory Practices: Waste Disposal. SCION Instruments.
  • Chemical Class Standard Operating Procedures - Particularly Hazardous Substances (PHS). The Sarpong Group.
  • N-(3-Acetylphenyl)-3-methylbenzamide. Santa Cruz Biotechnology.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.